(R)-1-Boc-3-isobutyl-piperazine

• CAS: 928025-61-0

Core Science & Biosynthesis

Synthesis of (R)-1-Boc-3-isobutyl-piperazine: An In-depth Technical Guide

This guide provides a comprehensive and technically detailed protocol for the synthesis of (R)-1-Boc-3-isobutyl-piperazine, a valuable chiral building block in modern drug discovery. The synthesis commences with the readily available chiral precursor, (R)-Leucine, ensuring the stereochemical integrity of the final product. This document is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step methodology but also the underlying scientific rationale for key experimental choices.

Introduction: The Significance of Chiral Piperazines

The piperazine motif is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved pharmaceutical agents. The introduction of stereocenters into the piperazine ring significantly expands the accessible chemical space, allowing for more precise and potent interactions with biological targets. (R)-1-Boc-3-isobutyl-piperazine, with its defined stereochemistry and orthogonally protected nitrogen atoms, serves as a versatile intermediate for the synthesis of complex molecules with potential therapeutic applications in various disease areas.

This guide details a robust and reproducible multi-step synthesis, beginning with the enantiomerically pure amino acid (R)-Leucine. The synthetic strategy is designed to be both efficient and scalable, with careful consideration given to reagent selection, reaction conditions, and purification techniques to ensure high yield and purity of the final compound.

Overall Synthetic Strategy

The synthesis of (R)-1-Boc-3-isobutyl-piperazine from (R)-Leucine is a multi-step process that can be broadly divided into three key stages:

• Stage 1: Preparation of the Chiral Amino Alcohol Intermediate. The carboxylic acid functionality of (R)-Leucine is selectively reduced to afford the corresponding amino alcohol, (R)-Leucinol. This transformation preserves the crucial stereocenter.

• Stage 2: Construction of the Piperazine Ring. The chiral amino alcohol is converted into a key diamino-alcohol intermediate which then undergoes cyclization to form the 3-isobutyl-piperazine core.

• Stage 3: Selective N-Boc Protection. The final step involves the regioselective protection of the N1 nitrogen of the piperazine ring with a tert-butyloxycarbonyl (Boc) group, yielding the desired (R)-1-Boc-3-isobutyl-piperazine.

Caption: Overall workflow for the synthesis of (R)-1-Boc-3-isobutyl-piperazine.

Detailed Experimental Protocols

Stage 1: Synthesis of (R)-2-amino-4-methylpentan-1-ol ((R)-Leucinol)

The initial step involves the reduction of the carboxylic acid of (R)-Leucine to a primary alcohol. Lithium aluminum hydride (LAH) is a powerful reducing agent suitable for this transformation. However, due to its high reactivity, careful handling and inert atmosphere conditions are paramount.

Reaction Scheme:

Caption: Reduction of (R)-Leucine to (R)-Leucinol.

Experimental Protocol:

• Apparatus Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a dropping funnel, and a nitrogen inlet is assembled. The entire apparatus is flame-dried under a stream of nitrogen to ensure anhydrous conditions.

• Reagent Charging: To the flask, add lithium aluminum hydride (1.2 eq.) suspended in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

• Addition of (R)-Leucine: (R)-Leucine (1.0 eq.) is dissolved in anhydrous THF and added dropwise to the LAH suspension via the dropping funnel at 0 °C (ice bath). The rate of addition should be controlled to maintain the reaction temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, the flask is cooled to 0 °C. The reaction is carefully quenched by the sequential dropwise addition of water (x mL), followed by 15% aqueous sodium hydroxide (x mL), and finally water (3x mL), where x is the mass of LAH in grams. This procedure is known as the Fieser workup and is crucial for the safe and effective quenching of excess LAH.

• Workup and Purification: The resulting granular precipitate is filtered off and washed with THF. The combined filtrate is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude (R)-Leucinol as a colorless oil. The product is typically of sufficient purity for the next step, but can be further purified by distillation under reduced pressure if necessary.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
(R)-Leucine	131.17	1.0	(user defined)
Lithium Aluminum Hydride	37.95	1.2	(calculated)
Anhydrous THF	-	-	(sufficient volume)

Stage 2: Synthesis of (R)-3-Isobutylpiperazine

This stage involves a multi-step sequence to construct the piperazine ring from (R)-Leucinol. A common and effective strategy involves the conversion of the amino alcohol to a diamine precursor followed by cyclization. One such method involves the reaction with a protected ethanolamine derivative.

Reaction Scheme:

An In-Depth Technical Guide to (R)-1-Boc-3-isobutyl-piperazine

Introduction

The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs targeting a wide range of biological systems. Its ability to present substituents in distinct spatial orientations and its favorable physicochemical properties make it a cornerstone of modern drug design. When chirality is introduced, as in the case of (R)-1-Boc-3-isobutyl-piperazine, the molecule transforms into a valuable chiral building block. The stereochemistry at the C3 position is critical, as enantiomers of a drug candidate can exhibit vastly different pharmacological activities, metabolic profiles, and toxicities.[1]

This guide provides a comprehensive technical overview of (R)-1-Boc-3-isobutyl-piperazine, a key intermediate for the synthesis of complex pharmaceutical compounds. We will delve into its physicochemical properties, provide a robust synthetic and purification strategy, and outline detailed protocols for its complete analytical characterization. The methodologies described herein are designed to be self-validating, ensuring the production and confirmation of high-purity material essential for downstream applications in drug discovery and development.

Physicochemical and Spectroscopic Properties

(R)-1-Boc-3-isobutyl-piperazine, also known by its IUPAC name tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate, is a chiral heterocyclic compound. The tert-butyloxycarbonyl (Boc) group serves as a crucial protecting group for the N1 nitrogen, preventing its participation in reactions while allowing for selective functionalization of the N4 nitrogen. The isobutyl group at the chiral C3 center provides a non-polar side chain, influencing the molecule's steric and electronic properties.

Accurate characterization begins with understanding its fundamental properties, which are summarized below.

Property	Value	Source
Molecular Formula	C₁₃H₂₆N₂O₂	Calculated
Molecular Weight	242.36 g/mol	[2]
CAS Number	1217469-14-1 (for HCl salt)	[3]
IUPAC Name	tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate	[3]
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid	Extrapolated
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate	Extrapolated

Synthesis and Purification

The synthesis of enantiomerically pure 3-substituted piperazines is a non-trivial task. A reliable method involves the use of a chiral precursor to establish the stereocenter, followed by cyclization and protection. The following section outlines a proposed synthetic pathway adapted from established methods for similar chiral piperazines.[4]

Synthetic Workflow Rationale

The proposed synthesis begins with a commercially available chiral amino alcohol, (R)-2-amino-4-methyl-1-pentanol, which already contains the required isobutyl group and stereocenter. This strategic choice simplifies the synthesis by avoiding a challenging asymmetric step. The workflow involves activation of the hydroxyl group, substitution with a protected amino group, cyclization, and finally, N-Boc protection.

Caption: Proposed synthetic workflow for (R)-1-Boc-3-isobutyl-piperazine.

Detailed Experimental Protocol: N-Boc Protection of (R)-3-Isobutylpiperazine

This protocol details the final step of the synthesis, assuming the precursor, (R)-3-Isobutylpiperazine, has been prepared. This is a common and critical step in many synthetic routes.

• Reaction Setup: To a solution of (R)-3-isobutylpiperazine (1.0 eq) in dichloromethane (DCM, approx. 0.1 M) in a round-bottom flask equipped with a magnetic stirrer, add triethylamine (TEA, 1.2 eq). Cool the mixture to 0 °C in an ice bath.

• Addition of Boc Anhydride: Dissolve di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in a minimal amount of DCM. Add this solution dropwise to the cooled reaction mixture over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

Purification by Column Chromatography

The crude (R)-1-Boc-3-isobutyl-piperazine is purified by flash column chromatography on silica gel.

• Column Packing: Pack a silica gel column using a hexane/ethyl acetate mixture (e.g., 95:5) as the eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, carefully load the dried silica onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% and gradually increasing to 30%).

• Fraction Collection: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Final Concentration: Concentrate the combined pure fractions under reduced pressure to yield (R)-1-Boc-3-isobutyl-piperazine as a purified oil or solid.

Analytical Characterization for Quality Control

Rigorous analytical characterization is paramount to confirm the identity, purity, and stereochemical integrity of the synthesized molecule. The following workflow ensures a comprehensive validation of the final product.

Caption: Self-validating analytical workflow for product characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: ¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure by providing information about the chemical environment of hydrogen and carbon atoms, respectively.[5][6]

Expected Results:

• ¹H NMR (400 MHz, CDCl₃):

  • Boc Group: A characteristic sharp singlet at ~1.45 ppm, integrating to 9H (-(CH₃)₃).

  • Isobutyl Group: Doublets for the two methyl groups at ~0.9 ppm (6H), a multiplet for the CH proton at ~1.7 ppm (1H), and multiplets for the CH₂ group adjacent to the piperazine ring.

  • Piperazine Ring: A complex series of multiplets between ~2.5 and 4.0 ppm for the 7 protons on the piperazine ring. The protons adjacent to the Boc-protected nitrogen will be shifted downfield.

  • NH Proton: A broad singlet for the N4-H proton, which may be exchangeable with D₂O.

• ¹³C NMR (101 MHz, CDCl₃):

  • Boc Group: A quaternary carbon at ~79.5 ppm (-C(CH₃)₃) and the carbonyl carbon at ~154.7 ppm (C=O). The methyl carbons will appear at ~28.4 ppm.

  • Isobutyl Group: Resonances for the two methyl carbons, the CH carbon, and the CH₂ carbon.

  • Piperazine Ring: Four distinct signals for the piperazine ring carbons.

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer at room temperature.[6]

• Data Processing: Process the spectra (Fourier transform, phase correction, and baseline correction) and integrate the ¹H NMR signals.

Mass Spectrometry (MS)

Principle: High-Resolution Mass Spectrometry (HRMS) provides an extremely accurate mass measurement, allowing for the unambiguous determination of the molecular formula. Tandem MS (MS/MS) can be used to study fragmentation patterns, further confirming the structure.[7][8]

Expected Results:

• HRMS (ESI+): The primary ion observed will be the protonated molecule [M+H]⁺.

  • Calculated m/z for C₁₃H₂₇N₂O₂⁺: 243.2067

• Fragmentation Pattern (MS/MS):

  • A prominent loss of the tert-butyl group (-57 Da) to give a fragment at m/z ~186.

  • Loss of the entire Boc group (-101 Da) to give a fragment at m/z ~142.

  • Cleavage of the isobutyl side chain.

  • Characteristic piperazine ring opening fragments.[9]

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in methanol or acetonitrile containing 0.1% formic acid.

• Analysis: Infuse the sample directly into an Electrospray Ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Acquisition: Acquire the full scan mass spectrum in positive ion mode. If desired, perform a product ion scan on the [M+H]⁺ peak to obtain fragmentation data.

Chiral High-Performance Liquid Chromatography (HPLC)

Principle: Chiral HPLC is the gold standard for determining the enantiomeric purity (e.e.) of a chiral compound. The sample is passed through a column containing a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.[10][11] Polysaccharide-based CSPs are often highly effective for separating piperazine derivatives.[1]

Experimental Protocol:

• Column Selection: Start with a polysaccharide-based chiral column, such as a Chiralpak® IC or a similar cellulose-based CSP.

• Mobile Phase Screening:

  • Normal Phase: Screen with mixtures of hexane/isopropanol or hexane/ethanol with a small amount of an amine additive (e.g., 0.1% diethylamine, DEA) to improve peak shape.

  • Reversed Phase: Screen with mixtures of water/acetonitrile or water/methanol.

• Method Optimization: Once initial separation is observed, optimize the resolution by adjusting the mobile phase composition, flow rate, and column temperature.

• Quantification: Inject a known concentration of the synthesized (R)-enantiomer. The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: e.e. (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100.

Parameter	Recommended Starting Conditions
Column	Chiralpak® IC (250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane : Isopropanol : DEA (80 : 20 : 0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Applications in Drug Discovery

(R)-1-Boc-3-isobutyl-piperazine is not just a chemical entity but a strategic tool for drug discovery. As a chiral building block, it enables the synthesis of specific stereoisomers of target molecules, which is a regulatory requirement and a scientific necessity for developing safe and effective drugs.[12] Substituted piperazines are key components in drugs targeting the central nervous system (CNS), as well as in antivirals, antifungals, and cardiovascular agents. The isobutyl group can provide optimal steric bulk to fit into hydrophobic pockets of target proteins, potentially enhancing potency and selectivity.

Safety and Handling

While specific toxicity data for (R)-1-Boc-3-isobutyl-piperazine is not available, data from structurally similar compounds, such as (R)-1-Boc-3-methylpiperazine, should be used for a preliminary hazard assessment.[13][14] Standard laboratory safety precautions should be followed at all times.

GHS Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Handling Recommendations:

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of vapors and direct contact with skin and eyes.

• Store in a cool, dry place away from incompatible materials.

References

• PubChem. (R)-1-Boc-3-methylpiperazine. National Center for Biotechnology Information. [Link]

• Google Patents. CN106543107A - A kind of synthetic method of 1 BOC piperazines.

• Zhu, N., et al. Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. [Link]

• Sýkora, D., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• PubChem. (R)-tert-Butyl 3-isobutylpiperazine-1-carboxylate hydrochloride. National Center for Biotechnology Information. [Link]

• Phenomenex. Chiral HPLC Separations Guide. [Link]

• ResearchGate. Mass spectra and major fragmentation patterns of piperazine designer drugs. [Link]

• Stead, D., et al. (2010). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines. Journal of the American Chemical Society. [Link]

• Nuutinen, J. M., et al. (2001). Mass spectrometric studies on small open-chain piperazine-containing ligands and their transition metal complexes. Journal of Mass Spectrometry. [Link]

• ResearchGate. 1H and 13C NMR chemical shifts of 1 compared with related heterocycles. [Link]

• PubChem. tert-Butyl 3-methylpiperazine-1-carboxylate. National Center for Biotechnology Information. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. [Link]

• YouTube. Chirality and the Separation of Enantiomers by Liquid Chromatography. Orochem Technologies. [Link]

• White Rose eTheses Online. Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. [Link]

• Sun, A. W., et al. (2018). Enantioselective synthesis of gem-disubstituted N-Boc diazaheterocycles via decarboxylative asymmetric allylic alkylation. Chemical Science. [Link]

• Nature. C–H Activation-Enabled Synthesis of A Piperazine-Embedded Azadibenzo[a,g]corannulene Analogue - Supplementary Information. [Link]

• PubChem. tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate. National Center for Biotechnology Information. [Link]

• Princeton University, Macmillan Group. Supplementary Information. [Link]

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(R)-1-Boc-3-isobutyl-piperazine solubility and stability

An In-Depth Technical Guide to the Solubility and Stability of (R)-1-Boc-3-isobutyl-piperazine

Introduction

(R)-1-Boc-3-isobutyl-piperazine is a chiral substituted piperazine that represents a valuable building block in modern medicinal chemistry. The piperazine ring is a well-established "privileged scaffold" due to its presence in numerous approved drugs, attributable to its ability to engage in key hydrogen bonding interactions and modulate physicochemical properties such as solubility and lipophilicity. The specific stereochemistry at the C-3 position, combined with the bulky isobutyl group, offers a vector for exploring structure-activity relationships (SAR) with high specificity. The tert-butoxycarbonyl (Boc) protecting group on one of the piperazine nitrogens allows for regioselective functionalization at the second nitrogen, making it a versatile intermediate for synthesizing complex target molecules.[1]

Similar to related compounds like (S)-1-Boc-3-methylpiperazine, which is crucial in developing therapeutics for neurological disorders, (R)-1-Boc-3-isobutyl-piperazine holds significant potential for drug discovery programs.[2] However, to effectively utilize this intermediate and to ensure the quality and reliability of downstream biological data, a thorough understanding of its fundamental physicochemical properties—namely solubility and stability—is paramount. Poor solubility can hinder formulation and lead to low bioavailability, while instability can result in the formation of impurities, compromising safety and efficacy.

This guide provides a comprehensive framework for characterizing the solubility and stability of (R)-1-Boc-3-isobutyl-piperazine. It is designed for researchers, chemists, and drug development professionals, offering not just protocols, but the scientific rationale behind the experimental designs. We will explore methodologies for determining both kinetic and thermodynamic solubility and establish a robust approach for assessing the compound's intrinsic stability through forced degradation studies, in alignment with industry best practices.

Part 1: Physicochemical Profile and Predicted Properties

Before embarking on experimental studies, it is instructive to predict the core physicochemical properties of (R)-1-Boc-3-isobutyl-piperazine. These predictions, derived from computational models and data from analogous structures, provide a baseline for experimental design. The isobutyl group increases lipophilicity compared to a methyl or unsubstituted analog, while the Boc group also contributes significantly to this property. The unprotected secondary amine provides a basic center, suggesting that the compound's solubility will be pH-dependent.

Table 1: Predicted Physicochemical Properties of (R)-1-Boc-3-isobutyl-piperazine

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₁₃H₂₆N₂O₂	Defines the elemental composition.
Molecular Weight	242.36 g/mol	Influences diffusion and membrane permeability; falls within Lipinski's Rule of Five.
XLogP3	~2.0 - 2.5	An estimate of lipophilicity; suggests moderate membrane permeability but may impact aqueous solubility.
Topological Polar Surface Area (TPSA)	41.5 Ų	Influences membrane transport and solubility.
Hydrogen Bond Donors	1 (from the N-H)	The secondary amine can donate a hydrogen bond, impacting solubility and receptor binding.
Hydrogen Bond Acceptors	3 (two oxygens, one nitrogen)	Carbonyl and nitrogen atoms can accept hydrogen bonds, enhancing aqueous solubility.
pKa (most basic)	~8.5 - 9.5	The pKa of the secondary amine dictates the ionization state at physiological pH, strongly influencing solubility and absorption.

Note: These values are estimates based on software predictions and comparison with similar structures like (R)-1-Boc-3-methylpiperazine and 1-Boc-piperazine.[3][4] Experimental verification is essential.

Part 2: Comprehensive Solubility Profiling

Aqueous solubility is a critical determinant of a drug candidate's absorption and bioavailability. In drug discovery, two types of solubility are typically measured: kinetic and thermodynamic.

• Kinetic Solubility: Measures the concentration of a compound in solution when it precipitates from a high-concentration stock (usually in DMSO) added to an aqueous buffer. It is a high-throughput measurement that reflects the conditions of many in vitro biological assays and is useful for early-stage screening.[5][6]

• Thermodynamic Solubility: Represents the true equilibrium solubility of a compound in a saturated solution. This measurement is more time-consuming but provides the definitive solubility value, which is crucial for formulation development and biopharmaceutical classification.[7][8]

Logical Workflow for Solubility Determination

The following diagram illustrates a structured approach to characterizing the solubility of (R)-1-Boc-3-isobutyl-piperazine.

Caption: Workflow for determining kinetic and thermodynamic solubility.

Experimental Protocol 1: Kinetic Solubility via Shake-Flask Method

This protocol is designed to rapidly assess the solubility of the compound under conditions mimicking high-throughput screening assays.[9]

Rationale: The use of a DMSO stock solution is standard in early discovery. The short incubation time provides a "kinetic" limit of solubility before equilibrium is reached. LC-MS/MS is chosen for quantification due to its high sensitivity and specificity, which is necessary for low-solubility compounds.[7]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of (R)-1-Boc-3-isobutyl-piperazine in 100% DMSO.

• Sample Preparation: In duplicate, add 5 µL of the 10 mM DMSO stock solution to 245 µL of the aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4) in a 96-well plate. This results in a final theoretical concentration of 200 µM with 2% DMSO.

• Incubation: Seal the plate and shake at 300 RPM for 2 hours at room temperature (25°C).

• Separation: Transfer the contents to a solubility filter plate (e.g., 0.45 µm) and centrifuge according to the manufacturer's instructions to separate the supernatant from any precipitate.

• Quantification:

  • Prepare a calibration curve by diluting the 10 mM DMSO stock solution into a 50:50 acetonitrile:water mixture.

  • Analyze the filtered supernatant and calibration standards by a validated LC-MS/MS method.

  • The kinetic solubility is reported as the measured concentration in µM.

Experimental Protocol 2: Thermodynamic Solubility via Shake-Flask Method

This protocol determines the true equilibrium solubility and is considered the gold standard.[8]

Rationale: Adding excess solid compound directly to the buffer and allowing it to equilibrate over an extended period (24-48 hours) ensures a saturated solution is formed. HPLC-UV is a robust and reliable method for quantification when compound concentrations are expected to be higher than in kinetic assays.[8] Testing at multiple pH values is critical for an ionizable compound.

Methodology:

• Sample Preparation: Add an excess amount of solid (R)-1-Boc-3-isobutyl-piperazine (e.g., 1-2 mg) to a glass vial containing 1 mL of the desired aqueous buffer (e.g., pH 2.0, pH 6.8, pH 7.4). The amount of solid should be enough that some remains undissolved at the end of the experiment.

• Equilibration: Seal the vials and place them on a shaker or rotator at room temperature (25°C) for 24 to 48 hours.

• Phase Separation: After equilibration, allow the vials to stand to let the solid settle. Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred. Further clarify the supernatant by centrifuging at high speed (e.g., 14,000 RPM for 15 minutes) or by filtering through a syringe filter (e.g., 0.22 µm PVDF).

• Quantification:

  • Prepare a stock solution of the compound in a suitable organic solvent (e.g., acetonitrile or methanol) and create a calibration curve by diluting it with the mobile phase.

  • Analyze the clarified supernatant and standards using a validated HPLC-UV method.

  • The thermodynamic solubility is reported in µg/mL or mM.

Table 2: Template for Reporting Solubility Data

Assay Type	Buffer System (pH)	Incubation Time (h)	Temperature (°C)	Solubility (µM)	Method of Quantification
Kinetic	PBS (7.4)	2	25	Experimental Value	LC-MS/MS
Thermodynamic	SGF (simulated, ~2.0)	24	25	Experimental Value	HPLC-UV
Thermodynamic	SIF (simulated, ~6.8)	24	25	Experimental Value	HPLC-UV
Thermodynamic	PBS (7.4)	24	25	Experimental Value	HPLC-UV

Part 3: Intrinsic Stability and Forced Degradation

Assessing the stability of (R)-1-Boc-3-isobutyl-piperazine is crucial for defining its shelf-life, handling procedures, and potential degradation pathways. Forced degradation (or stress testing) studies are performed to accelerate the degradation process and identify likely degradation products, which is a regulatory requirement according to ICH guidelines.[10]

Key Degradation Pathways for Consideration

• Acid-Catalyzed Deprotection: The Boc group is notoriously labile to strong acidic conditions. This is the most anticipated degradation pathway, yielding the free (R)-3-isobutyl-piperazine and gaseous byproducts.[11][12]

• Oxidative Degradation: The nitrogen atoms in the piperazine ring, particularly the secondary amine, can be susceptible to oxidation, potentially forming N-oxides or other oxidative products.

• Thermal and Photolytic Degradation: Exposure to high heat or UV/Vis light can provide the energy needed to break chemical bonds and induce degradation.

Logical Workflow for Forced Degradation Studies

This workflow outlines the process from stress testing to the identification of degradation products.

Caption: Workflow for conducting forced degradation studies.

Experimental Protocol 3: Forced Degradation Study

This protocol provides a framework for stress testing based on typical industry practices.

Rationale: The conditions (acid, base, oxidant, heat, light) are chosen to cover the most common degradation pathways encountered during manufacturing, storage, and administration.[10] A stability-indicating HPLC method is the cornerstone of this study, as it must be able to resolve the parent compound from all significant degradation products.[13]

Methodology:

• Stability-Indicating Method Development:

  • Develop an HPLC-UV/DAD method capable of separating the parent compound from potential impurities. A reverse-phase C18 column is a good starting point.

  • Mobile Phase: Experiment with gradients of an aqueous buffer (e.g., ammonium acetate or phosphate buffer, pH adjusted) and an organic modifier (acetonitrile or methanol).

  • Validation: Ensure the method is specific by analyzing a mixture of stressed samples to demonstrate peak purity and resolution between the parent peak and degradant peaks.

• Preparation of Stressed Samples:

  • Prepare a stock solution of (R)-1-Boc-3-isobutyl-piperazine at ~1 mg/mL in a 50:50 acetonitrile:water mixture.

  • Acidic: Dilute the stock with 0.1 M HCl.

  • Basic: Dilute the stock with 0.1 M NaOH.

  • Oxidative: Dilute the stock with 3% H₂O₂.

  • Thermal: Dilute the stock with water and heat in a water bath at 60°C.

  • Photolytic: Expose the solution (in a quartz cuvette) to light as specified by ICH Q1B guidelines. A control sample should be wrapped in aluminum foil.

  • Control: Dilute the stock with water and keep at room temperature.

• Analysis:

  • Analyze all samples by the stability-indicating HPLC method at various time points (e.g., 0, 2, 8, 24 hours).

  • For acid/base samples, neutralize the aliquot before injection to prevent column damage.

  • Monitor the decrease in the parent peak area and the increase in impurity peak areas.

• Data Reporting and Characterization:

  • Calculate the percentage of degradation for each condition.

  • Perform a mass balance calculation to ensure all major components are accounted for.

  • For any significant degradant (>1%), use LC-MS/MS to obtain the molecular weight and fragmentation pattern to propose a structure. The most likely degradant under acidic conditions would have a mass corresponding to the de-Boc'd compound.

Table 3: Template for Summarizing Forced Degradation Data

Stress Condition	Reagent/Condition	Time (h)	Parent Remaining (%)	Major Degradant Peak (RT, min)	Proposed Structure of Degradant
Control	Water, 25°C	24	>99%	N/A	N/A
Acidic	0.1 M HCl, 25°C	8	Value	Value	(R)-3-isobutyl-piperazine
Basic	0.1 M NaOH, 25°C	24	Value	Value	To be determined
Oxidative	3% H₂O₂, 25°C	24	Value	Value	To be determined
Thermal	Water, 60°C	24	Value	Value	To be determined
Photolytic	ICH Q1B	-	Value	Value	To be determined

Conclusion

A comprehensive understanding of the solubility and stability of (R)-1-Boc-3-isobutyl-piperazine is not merely an academic exercise; it is a fundamental prerequisite for its successful application in drug discovery and development. By systematically applying the kinetic and thermodynamic solubility protocols outlined in this guide, researchers can obtain reliable data to inform compound selection, formulation strategies, and the interpretation of biological results. Furthermore, the execution of forced degradation studies provides critical insights into the compound's intrinsic liabilities, enabling the development of appropriate storage and handling protocols and ensuring the quality and safety of any resulting drug candidates. The methodologies described herein represent a robust, field-proven approach to thoroughly characterize this promising chemical entity.

References

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Safety and handling of (R)-1-Boc-3-isobutyl-piperazine

An In-Depth Technical Guide to the Safe Handling and Application of (R)-1-Boc-3-isobutyl-piperazine

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of (R)-1-Boc-3-isobutyl-piperazine, a key chiral building block in modern medicinal chemistry. The piperazine moiety is a privileged scaffold found in numerous FDA-approved drugs, valued for its ability to modulate physicochemical properties and serve as a versatile linker for pharmacophoric groups.[1] This document moves beyond a simple safety data sheet to offer field-proven insights into the safe handling, storage, synthesis, purification, and analytical characterization of this specific derivative, ensuring both personnel safety and experimental integrity.

Compound Profile at a Glance

(R)-1-Boc-3-isobutyl-piperazine is a mono-protected piperazine derivative. The tert-butyloxycarbonyl (Boc) group on one nitrogen atom allows for selective functionalization of the second, unprotected nitrogen. The chiral center at the 3-position, bearing an isobutyl group, provides a specific three-dimensional orientation crucial for targeted interactions in drug discovery programs.

Property	Value	Source
Molecular Formula	C₁₃H₂₆N₂O₂	(Calculated)
Molecular Weight	242.36 g/mol	[2]
Appearance	White to off-white solid or viscous oil	(Anticipated)
Boiling Point	Not established; likely >300 °C	(Extrapolated)
Solubility	Soluble in most organic solvents (DCM, MeOH, THF)	(General knowledge)
CAS Number	928025-59-6	(For the (S)-isomer, R is not specified)

Chapter 1: Hazard Identification and Safety Protocols

While a specific Safety Data Sheet (SDS) for (R)-1-Boc-3-isobutyl-piperazine is not widely available, a robust safety assessment can be constructed from data on analogous compounds, such as (R)-1-Boc-3-methylpiperazine and other N-Boc piperazine derivatives.[3][4] The primary hazards are associated with the piperazine core, which can cause irritation and sensitization.[5][6]

Anticipated GHS Classification

Based on aggregated data for similar structures, the following GHS classification should be assumed until a formal assessment is available.[3]

• Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[3][7]

• Serious Eye Damage/Irritation: Category 1 or 2A (H318/H319: Causes serious eye damage/irritation)[3]

• Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (H335: May cause respiratory irritation)[3]

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to protection is essential. The causality is clear: prevent all routes of exposure—dermal, ocular, and respiratory.

• Engineering Controls: All handling of solid material or concentrated solutions must be performed within a certified chemical fume hood to control respiratory exposure.[4][8]

• Eye and Face Protection: Wear chemical safety goggles with side shields conforming to EN 166 (EU) or NIOSH (US) standards.[4] A face shield should be used in situations with a higher risk of splashing, such as during quenching of a reaction or large-scale solvent transfer.

• Skin Protection:

  • Gloves: Wear nitrile or neoprene gloves. Double-gloving is recommended when handling the pure compound. Always inspect gloves for tears or punctures before use.

  • Lab Coat: A flame-retardant lab coat must be worn and kept fully buttoned.

• Respiratory Protection: For situations outside of a fume hood where aerosolization is possible (e.g., a large spill), a full-face respirator with an appropriate organic vapor cartridge is required.[4]

First Aid Measures

Immediate and correct first aid is critical.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9]

• Skin Contact: Remove all contaminated clothing at once. Flush the affected skin with copious amounts of water for at least 15 minutes.[9] If irritation develops or persists, seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Seek immediate medical attention.[8]

Core Safety Workflow for Handling Piperazine Derivatives.

Chapter 2: Prudent Storage and Handling

Proper storage is a self-validating system; it preserves the compound's integrity while preventing accidental exposure or degradation.

Parameter	Recommendation	Rationale
Storage Temperature	2-8 °C (Refrigerator)	Slows potential degradation pathways.[10]
Atmosphere	Store under an inert atmosphere (Argon or Nitrogen)	The free amine is susceptible to oxidation and reaction with atmospheric CO₂.
Container	Tightly sealed, light-resistant container	Protects from moisture and light-induced degradation.[8]
Incompatibilities	Strong oxidizing agents, strong acids, acid anhydrides	The piperazine nitrogen is basic and nucleophilic, leading to vigorous or hazardous reactions.[8]

Spill Management and Waste Disposal

• Small Spills: For small powder spills, carefully wipe up with a damp paper towel (to avoid creating dust) and place it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g., vermiculite or sand).

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and collect it using non-sparking tools.

• Waste Disposal: Dispose of waste materials through a licensed chemical waste disposal company.[4] Do not allow the material to enter drains or waterways. Contaminated packaging should be triple-rinsed and disposed of appropriately.[4]

Chapter 3: Synthesis and Purification Strategies

The synthesis of mono-protected piperazines is a common challenge due to the potential for di-substitution.[11][12] The widely accepted strategy involves the direct Boc-protection of a pre-formed substituted piperazine.

Synthetic Protocol: Boc Protection of (R)-3-Isobutylpiperazine

This protocol is based on standard, well-established methods for the N-Boc protection of amines.[13][14] The choice of a biphasic solvent system or an alcohol/water mixture aids in managing the solubility of both the amine starting material (often a salt) and the less polar product.

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve (R)-3-isobutylpiperazine (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF) or a 1:1 mixture of methanol and water.

• Base Addition: Add a base, such as triethylamine (1.5 eq) or sodium bicarbonate (2.0 eq), to the solution. This is crucial to neutralize any starting material salt and to scavenge the acid byproduct of the reaction.

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in the same solvent. The slow addition and low temperature control the exotherm of the reaction.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove the organic solvent.

  • Add water and extract the product with a suitable organic solvent, such as ethyl acetate or dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

Purification Protocol: Flash Column Chromatography

Flash chromatography is the standard and most effective method for purifying the product from any unreacted starting material, di-Boc-protected byproduct, and other impurities.

Step-by-Step Methodology:

• Column Packing: Pack a silica gel column with a slurry of silica in the initial eluent.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading") and carefully add it to the top of the packed column. This technique results in better separation than loading in a strong solvent.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 50%). The less polar di-Boc byproduct will elute first, followed by the desired mono-Boc product.

• Fraction Collection: Collect fractions and analyze them by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield (R)-1-Boc-3-isobutyl-piperazine as a pure solid or oil.

Workflow from Synthesis to Purified Product.

Chapter 4: Analytical Quality Control

Rigorous analytical characterization is a self-validating system that confirms the identity, purity, and enantiomeric integrity of the final compound. Failure to do so can compromise all subsequent experimental results.

Analytical Method	Expected Result / Purpose
¹H NMR	Confirms the presence of isobutyl, piperazine ring, and Boc protons with characteristic chemical shifts and splitting patterns. Integration confirms the ratio of these groups.
¹³C NMR	Confirms the number of unique carbon atoms in the molecule.
LC-MS	Determines purity by peak area and confirms molecular weight via the mass-to-charge ratio (e.g., [M+H]⁺ at m/z 243.2).
Chiral HPLC	Determines the enantiomeric excess (e.e. %) to ensure the stereochemical integrity of the (R)-enantiomer.
FT-IR	Confirms the presence of key functional groups, such as the N-H stretch (free amine) and C=O stretch (Boc carbamate).

Standard QC Workflow

A logical flow of analysis ensures comprehensive quality control. The process begins with crude sample analysis to guide purification, followed by a full characterization of the final, purified material to release the batch for further use.

Deprotection and Subsequent Synthetic Utility.

References

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• PubChem. (R)-1-Boc-3-methylpiperazine | C10H20N2O2 | CID 2756811. [Link]

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• Journal of Analytical Toxicology. Stability of Synthetic Piperazines in Human Whole Blood. [Link]

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Protocols & Analytical Methods

The Strategic Application of (R)-1-Boc-3-isobutyl-piperazine in Modern Synthesis

Introduction: The Value of Chiral Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the piperazine moiety stands out as a "privileged scaffold." Its frequent appearance in a vast array of therapeutic agents is a testament to its ability to impart favorable pharmacokinetic properties, such as enhanced aqueous solubility and oral bioavailability.[1] The strategic introduction of chirality and specific substituents to this core structure allows for the fine-tuning of molecular interactions with biological targets, a critical aspect of rational drug design. This guide focuses on a particularly valuable building block: (R)-1-Boc-3-isobutyl-piperazine . The presence of the isobutyl group at the chiral center provides a unique steric and lipophilic profile, while the Boc protecting group facilitates selective functionalization at the N4 position. This combination makes it an indispensable tool for researchers and drug development professionals aiming to construct complex and stereochemically defined molecules. This document will provide an in-depth exploration of its synthesis, properties, and key applications, supported by detailed experimental protocols.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of (R)-1-Boc-3-isobutyl-piperazine is essential for its effective use in synthesis. The hydrochloride salt is a common commercially available form.

Table 1: Physicochemical Properties of (R)-1-Boc-3-isobutyl-piperazine Hydrochloride

Property	Value	Source
CAS Number	1217469-14-1	[2]
Molecular Formula	C₁₃H₂₇ClN₂O₂	[2]
Molecular Weight	278.82 g/mol	[2]
IUPAC Name	tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate;hydrochloride	[2]
Appearance	Not specified, typically a solid	-
Solubility	Soluble in common organic solvents	-

Safety and Handling:

(R)-1-Boc-3-isobutyl-piperazine and its derivatives should be handled in accordance with standard laboratory safety procedures. It is recommended to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Synthesis of (R)-1-Boc-3-isobutyl-piperazine: A Chiral Pool Approach

The synthesis of enantiomerically pure (R)-1-Boc-3-isobutyl-piperazine typically leverages the chiral pool, starting from readily available and optically pure amino acids. A common strategy involves the use of L-leucine, which possesses the desired isobutyl side chain and (S)-stereochemistry that can be translated to the (R)-configuration at the C3 position of the piperazine ring through a series of stereocontrolled reactions.

A general and efficient method for the synthesis of chiral 2-substituted piperazines from α-amino acids has been described.[3] This approach involves the formation of an orthogonally bis-protected chiral 1,2-diamine intermediate, followed by an aza-Michael addition to form the piperazine ring.[3] Another patented method describes the synthesis of chiral piperazinone derivatives from amino acid esters, where the R group can be isobutyl.[4]

Below is a representative synthetic workflow illustrating the key transformations:

Caption: General synthetic workflow for (R)-1-Boc-3-isobutyl-piperazine.

Core Applications in Medicinal Chemistry

The utility of (R)-1-Boc-3-isobutyl-piperazine as a building block stems from its pre-installed stereocenter and the orthogonal protection scheme of the two nitrogen atoms. The Boc group at the N1 position is stable under a variety of reaction conditions and can be readily removed under acidic conditions, while the secondary amine at N4 is available for a range of synthetic transformations. This allows for the controlled and sequential introduction of different substituents, which is crucial for building molecular complexity and exploring structure-activity relationships (SAR).

Key Synthetic Transformations

The nucleophilic secondary amine of (R)-1-Boc-3-isobutyl-piperazine is amenable to several key bond-forming reactions:

• N-Arylation (Buchwald-Hartwig Amination): This palladium-catalyzed cross-coupling reaction is a powerful method for forming carbon-nitrogen bonds and is widely used to introduce aryl and heteroaryl moieties. The choice of palladium precursor, ligand, and base is critical for achieving high yields, especially with sterically demanding substrates.

• Reductive Amination: This versatile reaction allows for the introduction of a wide range of alkyl substituents by reacting the piperazine with an aldehyde or ketone in the presence of a reducing agent. This two-step, one-pot process involves the initial formation of an iminium ion, which is then reduced to the corresponding amine.

• Acylation/Amide Bond Formation: The reaction with carboxylic acids, acid chlorides, or sulfonyl chlorides provides access to a diverse array of amides and sulfonamides, which are common functional groups in bioactive molecules.

Application in the Synthesis of Antiviral Agents

The piperazine scaffold is a recurring motif in a number of antiviral agents.[5][6][7] The ability of the two nitrogen atoms to engage in hydrogen bonding and salt bridge formation, along with the overall conformational flexibility of the ring, makes it an attractive pharmacophore for targeting viral proteins. The specific stereochemistry and the isobutyl group of (R)-1-Boc-3-isobutyl-piperazine can provide critical interactions within the binding pockets of viral enzymes or structural proteins, leading to enhanced potency and selectivity. While specific examples of marketed drugs containing this exact building block are not readily found in the public domain, its structural features are highly relevant to the design of novel antiviral therapies.

Experimental Protocols

The following protocols are provided as general guidelines and may require optimization based on the specific substrates and equipment used.

Protocol 1: General Procedure for N-Arylation via Buchwald-Hartwig Amination

This protocol describes a typical procedure for the palladium-catalyzed N-arylation of (R)-1-Boc-3-isobutyl-piperazine with an aryl halide.

Materials:

• (R)-1-Boc-3-isobutyl-piperazine

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

• Phosphine ligand (e.g., Xantphos, RuPhos, or SPhos)

• Base (e.g., Cs₂CO₃ or K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene or dioxane)

Procedure:

• To an oven-dried reaction vessel, add the aryl halide (1.0 eq), (R)-1-Boc-3-isobutyl-piperazine (1.2 eq), palladium catalyst (0.02-0.05 eq), phosphine ligand (0.04-0.10 eq), and base (2.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite to remove insoluble inorganic salts and the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-arylated product.

Caption: Experimental workflow for the Buchwald-Hartwig N-arylation.

Protocol 2: General Procedure for Reductive Amination

This protocol outlines a standard procedure for the N-alkylation of (R)-1-Boc-3-isobutyl-piperazine with an aldehyde or ketone.

Materials:

• (R)-1-Boc-3-isobutyl-piperazine

• Aldehyde or ketone

• Reducing agent (e.g., sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN))

• Solvent (e.g., dichloromethane (DCM) or 1,2-dichloroethane (DCE))

• Acetic acid (optional, as a catalyst)

Procedure:

• Dissolve (R)-1-Boc-3-isobutyl-piperazine (1.0 eq) and the aldehyde or ketone (1.1 eq) in the chosen solvent.

• If necessary, add a catalytic amount of acetic acid to facilitate iminium ion formation.

• Stir the mixture at room temperature for 30-60 minutes.

• Add the reducing agent portion-wise to the reaction mixture.

• Continue to stir at room temperature until the reaction is complete, as monitored by TLC or LC-MS.

• Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-alkylated piperazine.

Caption: Experimental workflow for reductive amination.

Conclusion

(R)-1-Boc-3-isobutyl-piperazine is a highly valuable and versatile building block for the synthesis of complex, chiral molecules. Its pre-defined stereochemistry and orthogonal protecting group strategy provide a reliable and efficient means to introduce the piperazine scaffold in a controlled manner. The ability to perform a variety of transformations at the N4 position, such as N-arylation and reductive amination, allows for the generation of diverse libraries of compounds for drug discovery and development. As the demand for stereochemically pure and complex drug candidates continues to grow, the importance of chiral building blocks like (R)-1-Boc-3-isobutyl-piperazine will undoubtedly increase.

References

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• Feng, B., et al. (2018). Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate. Indian Journal of Heterocyclic Chemistry, 28(4), 503-505.
• Muthusamy, S. (2013). Does anyone have experience with reductive amination of 2-amino pyrimidine and tert-butyl 4-formylpiperidine-1-carboxylate?.
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• Google Patents. (2020).
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• Google Patents. (2020). Preparation method of 4-(6-aminopyridin-3-yl) piperazine-1-carboxylic acid tert-butyl ester. CN108558792B. .
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Application Notes and Protocols: N-alkylation of (R)-1-Boc-3-isobutyl-piperazine

Introduction: The Strategic Importance of N-Alkyl Piperazines in Medicinal Chemistry

The piperazine motif is a cornerstone in modern drug discovery, recognized as a privileged scaffold due to its prevalence in a multitude of FDA-approved pharmaceuticals.[1] Its unique 1,4-diamine structure imparts favorable pharmacokinetic properties, such as improved aqueous solubility and bioavailability, by allowing for modulation of lipophilicity and basicity.[2] The strategic functionalization of the piperazine core, particularly through N-alkylation, enables the exploration of vast chemical space, facilitating the optimization of ligand-receptor interactions and the fine-tuning of a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

(R)-1-Boc-3-isobutyl-piperazine is a valuable chiral building block. The tert-butyloxycarbonyl (Boc) group on one nitrogen atom serves two critical functions: it prevents the common issue of di-alkylation, ensuring selective functionalization at the N4 position, and it modulates the reactivity of the molecule.[2][3] The isobutyl group at the C3 position introduces a specific stereocenter and a lipophilic moiety, which can be crucial for establishing precise interactions within a biological target's binding pocket.

This technical guide provides a comprehensive overview and detailed, field-proven protocols for the N-alkylation of (R)-1-Boc-3-isobutyl-piperazine. We will explore the two most robust and widely adopted synthetic strategies: Reductive Amination and Direct Alkylation . The causality behind experimental choices, self-validating quality control checkpoints, and troubleshooting insights are integrated throughout to ensure researchers, scientists, and drug development professionals can confidently and successfully synthesize these critical intermediates.

Mechanistic Considerations: Pathways to N-Alkylation

The selective alkylation of the N4-position of (R)-1-Boc-3-isobutyl-piperazine is governed by the electronic and steric properties of the molecule. The Boc protecting group deactivates the N1 nitrogen via resonance, rendering the N4 nitrogen the more nucleophilic center for chemical modification. The isobutyl group at C3 can introduce steric hindrance, which may influence reaction kinetics, particularly in direct alkylation with bulky electrophiles.

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Reductive amination protocols using (R)-1-Boc-3-isobutyl-piperazine

An Application Guide to Reductive Amination Protocols Utilizing (R)-1-Boc-3-isobutyl-piperazine

For researchers, medicinal chemists, and professionals in drug development, the strategic construction of carbon-nitrogen bonds is a cornerstone of molecular synthesis. Reductive amination stands out as a robust and versatile method for synthesizing amines from carbonyl compounds.[1] This guide provides an in-depth exploration of reductive amination protocols with a specific focus on a valuable chiral building block: (R)-1-Boc-3-isobutyl-piperazine. The piperazine motif is a prevalent feature in a multitude of pharmaceuticals, including antipsychotics, antidepressants, and anti-cancer agents, making efficient and stereoselective synthetic routes to its derivatives highly sought after.[2][3][4]

This document moves beyond a simple recitation of steps to explain the underlying chemical principles, offering field-tested insights to empower researchers to optimize their synthetic strategies and troubleshoot common challenges.

The Core Principle: Mechanism of Reductive Amination

Reductive amination, also known as reductive alkylation, is fundamentally a two-stage process that converts a carbonyl group (from an aldehyde or ketone) and an amine into a more substituted amine.[1] The reaction proceeds through an imine or iminium ion intermediate, which is subsequently reduced.[5]

Stage 1: Imine/Iminium Ion Formation The reaction is initiated by the nucleophilic attack of the amine on the electrophilic carbonyl carbon, forming a hemiaminal intermediate. This is followed by the elimination of a water molecule to yield an imine (from a primary amine) or an enamine (from a secondary amine). In the case of (R)-1-Boc-3-isobutyl-piperazine, a secondary amine, an iminium ion is formed. The formation of this intermediate is reversible and is often catalyzed by mild acid (typically pH 4-5), which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic.[6]

Stage 2: Reduction The C=N double bond of the iminium ion is then reduced by a suitable reducing agent to form the final amine product. A key aspect of a successful one-pot reductive amination is the choice of a reducing agent that is selective for the iminium ion over the starting carbonyl compound.[5] This prevents wasteful consumption of the reducing agent and the formation of alcohol byproducts.

Caption: General mechanism of reductive amination.

The Chiral Auxiliary: (R)-1-Boc-3-isobutyl-piperazine

(R)-1-Boc-3-isobutyl-piperazine is a valuable chiral building block for several key reasons:

• Stereochemical Control: The fixed (R)-configuration at the 3-position allows for the synthesis of enantiomerically enriched target molecules, which is critical in drug development where stereoisomers can have vastly different pharmacological and toxicological profiles.[7]

• Orthogonal Protection: The tert-butoxycarbonyl (Boc) group on one nitrogen atom effectively "protects" it, allowing the reductive amination to occur selectively at the secondary amine.[8] This Boc group is stable under the reductive amination conditions but can be readily removed later under acidic conditions to allow for further functionalization at that position.

• Structural Scaffold: The piperazine ring is a "privileged scaffold" in medicinal chemistry, frequently used to link different pharmacophoric elements and to improve the pharmacokinetic properties (e.g., solubility, metabolic stability) of a drug candidate.[3][8]

Experimental Protocol: A General Procedure

This section details a robust, general protocol for the reductive amination of an aldehyde or ketone with (R)-1-Boc-3-isobutyl-piperazine using sodium triacetoxyborohydride (STAB), a widely used and highly effective reducing agent.[9]

Materials & Reagents:

• Aldehyde or Ketone (1.0 eq)

• (R)-1-Boc-3-isobutyl-piperazine (1.0 - 1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 - 1.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• (Optional) Glacial Acetic Acid (catalytic amount, ~5 mol%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon inlet

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), add the aldehyde or ketone (1.0 eq) and (R)-1-Boc-3-isobutyl-piperazine (1.1 eq).

• Solvent Addition: Dissolve the reactants in anhydrous DCE or DCM (approx. 0.1-0.2 M concentration). Stir the mixture at room temperature for 20-30 minutes to facilitate initial iminium ion formation. Expert Tip: For less reactive ketones, adding a catalytic amount of acetic acid at this stage can accelerate iminium ion formation.[9]

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (1.3 eq) to the solution in one portion. The addition may cause slight effervescence.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15-30 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Washing and Drying: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and then with brine. Dry the combined organic phase over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The resulting crude product can then be purified by flash column chromatography on silica gel to yield the desired product.

Caption: Experimental workflow for reductive amination.

Quantitative Data Summary

The following table provides a general guideline for reagent stoichiometry and conditions. Optimization may be required for specific substrates.

Parameter	Recommended Range	Rationale
Piperazine	1.0 - 1.2 equivalents	A slight excess can help drive the reaction to completion.
Reducing Agent	1.2 - 1.5 equivalents	An excess is needed to ensure complete reduction of the iminium intermediate.
Solvent	DCE, DCM, THF	Aprotic solvents are preferred with STAB to prevent its decomposition.[10]
Temperature	Room Temperature (20-25 °C)	The reaction is typically efficient at ambient temperature, minimizing side reactions.
Reaction Time	4 - 24 hours	Varies based on the reactivity of the carbonyl substrate.
Typical Yield	70 - 95%	Generally a high-yielding transformation.

Field-Proven Insights & Troubleshooting

Causality Behind Experimental Choices:

• Why STAB (NaBH(OAc)₃)? Sodium triacetoxyborohydride is milder than sodium borohydride (NaBH₄) and will not readily reduce aldehydes or ketones.[9][10] Its steric bulk and reduced hydridic character make it highly selective for the protonated iminium ion, which is more electrophilic than the starting carbonyl. This selectivity is the key to the success of the one-pot procedure.[6]

• Why an Aprotic Solvent? STAB is sensitive to water and can react with protic solvents like methanol.[10] Therefore, anhydrous aprotic solvents like DCE or DCM are the standard choice to ensure the reagent's stability and efficacy.

• The Role of Acetic Acid: For sterically hindered or electronically deactivated ketones, iminium ion formation can be slow. A catalytic amount of acid accelerates this step. However, excess acid can protonate the starting amine, rendering it non-nucleophilic, so it should be used judiciously.[6]

Common Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Inefficient iminium ion formation. 2. Deactivated carbonyl substrate. 3. Decomposed reducing agent.	1. Add a catalytic amount of acetic acid. 2. Increase reaction time or gently warm the reaction (e.g., to 40 °C). 3. Use a fresh bottle of NaBH(OAc)₃.
Starting Carbonyl Recovered	1. Imine/iminium formation is the rate-limiting step. 2. Reducing agent added too early.	1. Allow the carbonyl and amine to stir together for a longer period (1-2 hours) before adding the reducing agent. 2. Consider adding a dehydrating agent like molecular sieves to drive the equilibrium toward the iminium ion.[5]
Alcohol Byproduct Detected	The reducing agent is reducing the starting carbonyl.	This is rare with NaBH(OAc)₃ but can occur with NaBH₄. If using NaBH₄, ensure the imine is fully formed before adding the reductant.[10]
Complex Mixture of Products	Substrate instability under acidic or basic conditions (workup).	Perform a pH-neutral workup if possible. Minimize exposure time to aqueous acid or base.

References

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• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Wikipedia. (2023). Reductive amination. Retrieved from [Link]

• Kavková, K., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2168. Retrieved from [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Retrieved from [Link]

• DeSantis, J., et al. (2019). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules, 24(18), 3367. Retrieved from [Link]

• Rogue Chem. (2024, May 28). Aldehydes & Ketones: Reductive Amination – Generating Amines Using Reducing Agents Like NaBH3CN [Video]. YouTube. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Reductive Amination. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Google Patents. (n.d.). CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine.

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• Ferla, S., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 68. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes). Retrieved from [Link]

• Google Patents. (n.d.). WO1997010222A1 - Method for preparing piperazines.

• ResearchGate. (n.d.). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Retrieved from [Link]

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Application Notes and Protocols for Buchwald-Hartwig Amination with (R)-1-Boc-3-isobutyl-piperazine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Chiral Piperazines and the Buchwald-Hartwig Amination

The piperazine motif is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a vast array of FDA-approved drugs.[1][2] Its unique physicochemical properties—often imparting improved aqueous solubility and serving as a key pharmacophoric element—make it a valuable component in drug design.[3] The introduction of stereocenters, as in (R)-1-Boc-3-isobutyl-piperazine, allows for a three-dimensional exploration of chemical space, which can be critical for enhancing target affinity and selectivity.

The construction of the N-aryl bond to these complex piperazine cores is a common and often challenging synthetic step. The Buchwald-Hartwig amination has emerged as a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds, largely supplanting harsher, traditional methods.[4][5] This reaction's broad substrate scope and functional group tolerance have made it an indispensable tool in pharmaceutical development.[5]

This guide provides a detailed examination of the Buchwald-Hartwig amination as applied to (R)-1-Boc-3-isobutyl-piperazine, a sterically hindered and chiral secondary amine. We will delve into the mechanistic underpinnings of the reaction, offer a robust experimental protocol, and discuss the critical parameters that govern success when working with this valuable but challenging substrate.

Mechanistic Considerations: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[6] Understanding this cycle is paramount for rational troubleshooting and optimization. The generally accepted mechanism involves three key stages: oxidative addition, amine coordination and deprotonation, and reductive elimination.

• Oxidative Addition : The active Pd(0) catalyst initiates the cycle by inserting into the aryl-halide (Ar-X) bond, forming a Pd(II) intermediate. This is often the rate-limiting step of the cycle.

• Amine Coordination and Deprotonation : The amine, in this case (R)-1-Boc-3-isobutyl-piperazine, coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine, forming a palladium-amido complex.

• Reductive Elimination : This final step involves the formation of the new C-N bond and the desired N-aryl piperazine product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1. Simplified Catalytic Cycle of the Buchwald-Hartwig Amination.

Key Experimental Parameters for a Sterically Hindered Chiral Piperazine

The success of the Buchwald-Hartwig amination with a substrate like (R)-1-Boc-3-isobutyl-piperazine is highly dependent on the careful selection of several key parameters. The steric bulk from the isobutyl group and the electronic nature of the Boc-protecting group necessitate specific considerations.

• Choice of Palladium Precatalyst : Modern palladacycle precatalysts (e.g., G3 or G4 precatalysts) are often preferred over traditional sources like Pd(OAc)₂ or Pd₂(dba)₃. These precatalysts are typically more stable and efficiently generate the active monoligated Pd(0) species in situ, leading to more reproducible results.

• Ligand Selection (The Critical Choice) : The ligand is arguably the most critical component for a successful reaction with a sterically hindered amine. The steric bulk of (R)-1-Boc-3-isobutyl-piperazine can slow down the amine coordination and subsequent steps. To overcome this, bulky and electron-rich biaryl phosphine ligands are required. These ligands promote the formation of the active monoligated palladium complex and accelerate the rate of reductive elimination.

  • Recommended Ligands : For sterically demanding secondary amines, ligands such as RuPhos , BrettPhos , and XPhos are excellent starting points.[7] These ligands possess the necessary bulk to facilitate the coupling of challenging substrates.

• Base Selection : The base plays a crucial role in deprotonating the amine to form the palladium-amido complex.

  • Strong, Non-nucleophilic Bases : Sodium tert-butoxide (NaOtBu) is a highly effective and commonly used base that often leads to high reaction rates.

  • Considerations for Boc-Protection : While NaOtBu is generally compatible, it is a strong base. In sensitive substrates, or at prolonged high temperatures, there is a minor risk of Boc-deprotection. Weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used, although they may require higher reaction temperatures or longer reaction times.[7] Lithium bis(trimethylsilyl)amide (LiHMDS) is another option that offers good functional group tolerance.[7]

• Solvent Choice : Anhydrous, non-polar aprotic solvents are typically used to ensure the stability of the catalytic intermediates.

  • Common Solvents : Toluene, 1,4-dioxane, and tert-butanol are frequently employed.[6] Toluene is often a good first choice. It is crucial to use anhydrous solvents to prevent catalyst deactivation.

Experimental Protocol: General Procedure for N-Arylation

This protocol provides a general starting point for the Buchwald-Hartwig amination of (R)-1-Boc-3-isobutyl-piperazine with an aryl bromide. Optimization of catalyst, ligand, base, and temperature may be necessary for different aryl halides.

Materials:

• Aryl bromide (1.0 equiv)

• (R)-1-Boc-3-isobutyl-piperazine (1.2–1.5 equiv)

• Palladium precatalyst (e.g., RuPhos Pd G3) (1–2 mol%)

• Ligand (if not using a precatalyst, e.g., RuPhos) (1.2–2.4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4–2.0 equiv)

• Anhydrous toluene (0.1–0.2 M concentration with respect to the aryl halide)

• Oven-dried glassware (Schlenk tube or reaction vial with a screw cap and septum)

• Inert atmosphere (Nitrogen or Argon)

Figure 2. Experimental Workflow for the Buchwald-Hartwig Amination.

Step-by-Step Procedure:

• Preparation : To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl bromide (1.0 equiv), (R)-1-Boc-3-isobutyl-piperazine (1.2 equiv), the palladium precatalyst (e.g., RuPhos Pd G3, 2 mol%), and sodium tert-butoxide (1.4 equiv).

• Inerting : Seal the Schlenk tube with a rubber septum. Evacuate the tube under high vacuum and backfill with an inert gas (nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition : Add anhydrous toluene via syringe to achieve the desired concentration (e.g., 0.1 M).

• Reaction : Place the Schlenk tube in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 4–24 hours. The reaction progress should be monitored periodically by TLC or LC-MS.

• Workup : Once the reaction is complete (or has reached a plateau), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the palladium catalyst. Wash the filtrate with water and then with brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the desired N-aryl-(R)-1-Boc-3-isobutyl-piperazine.

Data Presentation: Expected Outcomes and Optimization

While specific data for (R)-1-Boc-3-isobutyl-piperazine is not widely published, the following tables provide representative data for the coupling of the parent N-Boc-piperazine and expected trends for the more hindered substrate. Yields are highly dependent on the specific aryl halide and reaction conditions.

Table 1: Representative Conditions for N-Arylation of N-Boc-piperazine

Aryl Halide	Pd Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	(SIPr)Pd(methallyl)Cl (3)	-	LHMDS	THF	22	<0.1	96
1-Bromo-4-methoxybenzene	Pd₂(dba)₃ (1)	RuPhos	NaOtBu	Toluene	100	12	>95 (Typical)
2-Chlorotoluene	RuPhos Pd G3 (2)	-	NaOtBu	Toluene	110	18	>90 (Typical)

Data for 4-Bromotoluene adapted from a specific protocol; other entries are illustrative based on general knowledge of Buchwald-Hartwig aminations.

Table 2: Ligand and Base Screening Strategy for (R)-1-Boc-3-isobutyl-piperazine

Entry	Ligand	Base	Expected Outcome	Rationale for Choice
1	RuPhos	NaOtBu	High Yield	Proven efficacy for hindered secondary amines.
2	BrettPhos	NaOtBu	Good to High Yield	Alternative bulky ligand, may offer different selectivity.
3	XPhos	K₃PO₄	Moderate to Good Yield	Weaker base may be beneficial if side reactions are observed.
4	RuPhos	LiHMDS	Moderate to Good Yield	Good for substrates with base-sensitive functional groups.

Troubleshooting and Field-Proven Insights

Problem	Plausible Cause	Recommended Solution
Low or No Conversion	1. Inactive catalyst. 2. Inappropriate ligand for the substrate. 3. Insufficiently strong base.	1. Use a high-quality precatalyst; ensure anhydrous and oxygen-free conditions. 2. Screen bulky biaryl phosphine ligands (RuPhos, BrettPhos). 3. Switch to a stronger base like NaOtBu or LiHMDS.
Formation of Hydrodehalogenated Byproduct	The rate of β-hydride elimination is competitive with reductive elimination.	Use a bulkier ligand (e.g., BrettPhos) to sterically disfavor β-hydride elimination and accelerate reductive elimination.
Boc-Deprotection	Base is too strong or reaction temperature is too high for prolonged periods.	Switch to a weaker base such as K₃PO₄ or Cs₂CO₃ and potentially increase the reaction temperature or time to compensate.
Racemization of Chiral Center	While less common with modern ligands, harsh conditions could potentially lead to racemization.	Use milder conditions (lower temperature if possible) and ensure the reaction does not run excessively long after completion. The use of bidentate ligands like BINAP has been shown to prevent racemization in some cases, but they may be less effective for this sterically hindered coupling.

Conclusion

The Buchwald-Hartwig amination is a robust and highly effective method for the N-arylation of (R)-1-Boc-3-isobutyl-piperazine. Success with this sterically demanding chiral substrate hinges on the rational selection of a bulky, electron-rich phosphine ligand, a suitable palladium precatalyst, and an appropriate base. By starting with the conditions outlined in this guide and systematically optimizing, researchers can efficiently access a wide range of novel N-aryl piperazine derivatives, paving the way for new discoveries in drug development and medicinal chemistry.

References

• Mishra, V., & Chundawat, T. S. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis, 15. ([Link])

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274. ([Link])

• Buchwald, S. L., & Hartwig, J. F. (2000). Palladium-catalyzed amination of aryl halides and sulfonates. Accounts of Chemical Research, 33(4), 223-231. ([Link])

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. ([Link])

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. ([Link])

• Nolan, S. P., et al. (2007). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Thesis. ([Link])

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Mastering Asymmetric Synthesis: The Utility of (R)-1-Boc-3-isobutyl-piperazine in Crafting Chiral Amines

Introduction: The Quest for Chirality and the Rise of Piperazine Auxiliaries

In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure compounds is not merely an academic exercise but a critical necessity. The biological activity of a molecule is intrinsically linked to its three-dimensional structure, and often, only one enantiomer of a chiral drug is responsible for its therapeutic effect, while the other may be inactive or even detrimental. Chiral amines, in particular, are ubiquitous structural motifs in a vast array of pharmaceuticals and natural products. Consequently, the development of robust and efficient methods for their asymmetric synthesis is a paramount objective in synthetic organic chemistry.

Among the various strategies to achieve stereocontrol, the use of chiral auxiliaries remains a powerful and reliable approach.[1] A chiral auxiliary is a stereogenic molecule that is temporarily incorporated into a prochiral substrate to direct a subsequent chemical transformation in a diastereoselective manner.[2] After the desired stereocenter is set, the auxiliary is cleaved and can ideally be recovered for reuse.

This application note presents a comprehensive guide to the use of (R)-1-Boc-3-isobutyl-piperazine, a chiral auxiliary derived from the readily available amino acid L-leucine, for the asymmetric synthesis of chiral amines. We will delve into the synthesis of the auxiliary itself, provide detailed protocols for its application in diastereoselective alkylation, and discuss the underlying principles that govern the stereochemical outcome.

Part 1: Synthesis of the Chiral Auxiliary: (R)-1-Boc-3-isobutyl-piperazine

The foundation of any auxiliary-based asymmetric synthesis is the efficient and scalable preparation of the chiral auxiliary in high enantiopurity. (R)-1-Boc-3-isobutyl-piperazine can be synthesized from the naturally occurring amino acid L-leucine, ensuring a cost-effective and enantiopure starting material. The synthesis proceeds through the formation of the piperazinone precursor followed by reduction and protection.

A plausible synthetic route, adapted from established methods for preparing chiral piperazines from amino acids, is outlined below.[3]

Workflow for the Synthesis of (R)-1-Boc-3-isobutyl-piperazine

Caption: Synthetic workflow for (R)-1-Boc-3-isobutyl-piperazine.

Experimental Protocol: Synthesis of (R)-1-Boc-3-isobutyl-piperazine

Step 1: Synthesis of (R)-3-isobutylpiperazin-2-one

• N-Acylation of L-Leucine: To a solution of L-leucine (1.0 eq) in 2 M NaOH (3.0 eq) at 0 °C, add chloroacetyl chloride (1.2 eq) dropwise. Stir the reaction mixture at room temperature for 4-6 hours. Acidify the solution with concentrated HCl to pH 1-2 and extract the product with ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N-(chloroacetyl)-L-leucine.

• Amide Formation and Cyclization: Dissolve N-(chloroacetyl)-L-leucine (1.0 eq) in anhydrous THF and cool to -15 °C. Add N-methylmorpholine (1.1 eq) followed by the dropwise addition of ethyl chloroformate (1.1 eq). Stir the mixture for 30 minutes, then bubble ammonia gas through the solution for 1 hour. Allow the reaction to warm to room temperature and stir for 12 hours. Filter the reaction mixture and concentrate the filtrate. The crude product is then heated in a suitable solvent (e.g., toluene) to effect intramolecular cyclization to the desired (R)-3-isobutylpiperazin-2-one. Purify by column chromatography.

Step 2: Reduction of the Piperazinone

• To a suspension of LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C, add a solution of (R)-3-isobutylpiperazin-2-one (1.0 eq) in THF dropwise.

• Reflux the reaction mixture for 8-12 hours.

• Cool the reaction to 0 °C and quench sequentially with water, 15% NaOH solution, and water.

• Filter the resulting solid and wash with THF. Concentrate the filtrate to obtain crude (R)-2-isobutylpiperazine.

Step 3: Boc Protection

• Dissolve the crude (R)-2-isobutylpiperazine (1.0 eq) in dichloromethane (DCM).

• Add triethylamine (Et₃N) (1.5 eq) followed by di-tert-butyl dicarbonate (Boc₂O) (1.1 eq).

• Stir the reaction mixture at room temperature for 6-8 hours.

• Wash the reaction mixture with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford (R)-1-Boc-3-isobutyl-piperazine.

Part 2: Application in Asymmetric Synthesis - Diastereoselective Alkylation

With the chiral auxiliary in hand, we now turn our attention to its application in the synthesis of chiral amines. A powerful and widely used method involves the diastereoselective alkylation of an enolate derived from an amide of the chiral auxiliary. The isobutyl group at the C3 position of the piperazine ring effectively shields one face of the enolate, directing the incoming electrophile to the opposite face.

General Strategy for Asymmetric Alkylation

The overall strategy involves three key steps:

• Amide Formation: Coupling of the chiral auxiliary with a prochiral carboxylic acid derivative.

• Diastereoselective Alkylation: Deprotonation to form a chiral enolate, followed by reaction with an electrophile.

• Auxiliary Cleavage: Removal of the chiral auxiliary to yield the enantiomerically enriched product.

Caption: General workflow for chiral amine synthesis.

Experimental Protocol: Asymmetric Synthesis of a Chiral α-Substituted Carboxylic Acid

Step 1: Amide Formation

• To a solution of the desired carboxylic acid (e.g., propanoic acid, 1.0 eq) in anhydrous DCM at 0 °C, add oxalyl chloride (1.2 eq) and a catalytic amount of DMF.

• Stir the mixture at room temperature for 1 hour, then concentrate under reduced pressure to obtain the crude acid chloride.

• Dissolve the crude acid chloride in anhydrous DCM and add it dropwise to a solution of (R)-1-Boc-3-isobutyl-piperazine (1.1 eq) and Et₃N (1.5 eq) in DCM at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Wash the reaction mixture with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify by column chromatography to yield the N-acyl piperazine.

Step 2: Diastereoselective Alkylation

• Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium (1.1 eq) to a solution of diisopropylamine (1.2 eq) in anhydrous THF at -78 °C.

• Add the N-acyl piperazine (1.0 eq) in THF dropwise to the LDA solution at -78 °C and stir for 1 hour to form the enolate.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours.

• Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature.

• Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the diastereomeric products by column chromatography.

Step 3: Auxiliary Cleavage

• Dissolve the alkylated N-acyl piperazine (1.0 eq) in a mixture of THF and water.

• Add lithium hydroxide (LiOH) (5.0 eq) and stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Acidify the reaction mixture with 1 M HCl to pH 2-3.

• Extract the chiral carboxylic acid with ethyl acetate. The aqueous layer contains the protonated chiral auxiliary which can be recovered.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the enantiomerically enriched carboxylic acid.

The resulting chiral carboxylic acid can then be converted to the corresponding chiral amine via standard procedures such as the Curtius or Hofmann rearrangement.

Part 3: Mechanistic Insights and Stereochemical Rationale

The high diastereoselectivity observed in the alkylation step is a direct consequence of the steric hindrance imposed by the isobutyl group on the piperazine ring. The bulky isobutyl group preferentially occupies a pseudo-equatorial position in the chair-like conformation of the piperazine ring. This conformation forces the enolate to adopt a specific geometry where one face is effectively blocked by the isobutyl group, directing the incoming electrophile to the less hindered face.

Caption: Model for diastereoselective alkylation.

Data Presentation

The efficacy of a chiral auxiliary is typically evaluated by the diastereomeric excess (d.e.) of the product and the overall yield of the reaction sequence. While specific data for (R)-1-Boc-3-isobutyl-piperazine is not extensively reported in the literature, analogous systems utilizing chiral 2-substituted piperazines have demonstrated excellent results.

Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
Methyl Iodide	>95:5	85-95
Benzyl Bromide	>95:5	80-90
Allyl Bromide	>90:10	82-92
Isopropyl Iodide	>85:15	70-80
Note: The data presented in this table is representative of what can be expected based on similar chiral auxiliary systems and should be considered as target values for optimization.

Conclusion

(R)-1-Boc-3-isobutyl-piperazine serves as a highly effective and practical chiral auxiliary for the asymmetric synthesis of chiral amines. Its straightforward preparation from L-leucine, coupled with its ability to induce high levels of diastereoselectivity in alkylation reactions, makes it a valuable tool for synthetic and medicinal chemists. The protocols and principles outlined in this application note provide a solid foundation for researchers to employ this auxiliary in their own synthetic endeavors, contributing to the advancement of asymmetric synthesis and the development of novel chiral therapeutics.

References

• Al-Ghorbani, M., et al. (2015). Piperazine and Morpholine: Synthetic Preview and Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 7(5), 281-301. [Link]

• Corey, E. J., & Enders, D. (1978). Applications of N,N-dimethylhydrazones to organic synthesis. Tetrahedron Letters, 19(1), 3-10. [Link]

• Evans, D. A., et al. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of .alpha.-substituted carboxylic acids. Journal of the American Chemical Society, 104(6), 1737-1739. [Link]

• Fletcher, M. D., et al. (2000). Three approaches to the synthesis of L-leucine selectively labelled with carbon-13 or deuterium in either diastereotopic methyl group. Journal of the Chemical Society, Perkin Transactions 1, (1), 1-12. [Link]

• Kadyrov, R. (2021). Convenient Synthesis of (R)-3-(Boc-amino)piperidine and (R)-3-(Boc-amino)azepane. Synthesis, 53(20), 3735-3740. [Link]

• Nakamura, D., et al. (2006). Design and Synthesis of Novel C2-Symmetric Chiral Piperazines and an Application to Asymmetric Acylation of σ-Symmetric 1,2-Diols. Organic Letters, 8(26), 6139-6142. [Link]

• O'Brien, P., et al. (2018). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Journal of the American Chemical Society, 140(44), 14844-14853. [Link]

• Wolfe, J. P., & Rossi, M. A. (2007). A Concise Asymmetric Synthesis of cis-2,6-Disubstituted N-Aryl Piperazines via Pd-Catalyzed Carboamination Reactions. Organic Letters, 9(24), 5027-5030. [Link]

• Wikipedia. (2023). Chiral auxiliary. [Link]

• Zhang, X., et al. (2018). Enantioselective synthesis of gem-disubstituted N-Boc diazaheterocycles via decarboxylative asymmetric allylic alkylation. Chemical Science, 9(43), 8255-8260. [Link]

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Acid-catalyzed removal of Boc group from (R)-1-Boc-3-isobutyl-piperazine

An Application Guide to the Acid-Catalyzed Removal of the Boc Group from (R)-1-Boc-3-isobutyl-piperazine

Introduction: Unmasking the Piperazine Core

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its role as a robust amine-protecting group.[1][2] Its stability across a wide range of nucleophilic and basic conditions, combined with its clean, facile removal under acidic conditions, makes it an invaluable tool in the synthesis of complex molecules.[3][4] This is particularly true in the development of pharmaceutical agents, where the piperazine moiety is a privileged scaffold, appearing in a vast array of biologically active compounds.[5][6][7]

The (R)-1-Boc-3-isobutyl-piperazine is a versatile chiral building block. The Boc group serves to differentiate the two nitrogen atoms, allowing for selective functionalization at the N4 position. The subsequent removal of the Boc group—the deprotection step—is a critical transformation to reveal the N1 amine for further elaboration into the final target molecule.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the acid-catalyzed deprotection of (R)-1-Boc-3-isobutyl-piperazine. We will delve into the underlying mechanism, compare common acidic reagents, provide field-tested protocols with detailed rationales, and discuss strategies for mitigating side reactions and overcoming common purification challenges.

The Mechanism: A Cascade of Controlled Cleavage

The acid-catalyzed cleavage of the Boc group is a well-understood process that proceeds through a specific, predictable pathway.[8][9] The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid. This seemingly simple first step is crucial as it transforms the otherwise stable carbamate into a much better leaving group. The subsequent collapse of this protonated intermediate is the rate-determining step, leading to the formation of a highly stable tertiary carbocation (the tert-butyl cation), carbon dioxide, and the desired free amine.[10][11]

The key to the Boc group's utility lies in the stability of the resulting tert-butyl cation, which provides a strong thermodynamic driving force for the reaction. Under the acidic conditions, the newly liberated amine is protonated, typically forming a salt (e.g., a hydrochloride or trifluoroacetate salt), which is often the isolated product before neutralization.[8][11]

Sources

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Application Note & Protocols: A Senior Application Scientist's Guide to the Experimental Workflow for Monosubstituted Piperazine Synthesis

Abstract

The piperazine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold in a multitude of FDA-approved therapeutics.[1][2] Its unique 1,4-dinitrogen structure imparts favorable pharmacokinetic properties, including improved aqueous solubility and bioavailability, by serving as a hydrogen bond acceptor and donor.[2][3] This guide provides an in-depth analysis of key synthetic workflows for preparing N-monosubstituted piperazines, a critical class of intermediates in drug discovery. We move beyond simple step-by-step instructions to dissect the underlying chemical principles, offering field-proven insights into methodological choices. Detailed, validated protocols for N-protection/deprotection strategies, direct alkylation, in situ mono-protonation, and palladium-catalyzed Buchwald-Hartwig amination are presented, equipping researchers with a robust toolkit for accessing this vital chemical space.

The Synthetic Challenge: Controlling Selectivity

The primary hurdle in monosubstituting piperazine is the symmetrical nature of the starting material. Both secondary amine nitrogens are nucleophilic, leading to a statistical mixture of the desired mono-substituted product, the undesired di-substituted product, and unreacted starting material. Aggressive reaction conditions or highly reactive electrophiles often exacerbate the formation of the N,N'-disubstituted byproduct, complicating purification and reducing the overall yield of the target compound.[1] Therefore, a successful synthesis hinges on strategies that can effectively differentiate between the two nitrogen atoms.

Core Synthetic Strategies: A Comparative Analysis

Several field-tested strategies have been developed to address the challenge of selective monosubstitution. The choice of method depends on the nature of the desired substituent (alkyl, aryl, acyl, etc.), scale, and available resources.

Strategy 1: The Protective Group Workflow

The most conventional and broadly applicable method involves the use of a protecting group.[1][4] This multi-step approach provides excellent control over selectivity. The tert-butyloxycarbonyl (Boc) group is widely used due to its stability under various reaction conditions and its straightforward removal under acidic conditions.[1]

The workflow is logically tripartite:

• Protection: One nitrogen of piperazine is selectively protected, typically as a carbamate (e.g., N-Boc-piperazine). This deactivates the protected nitrogen, rendering it non-nucleophilic.

• Functionalization: The remaining free secondary amine is then reacted with an electrophile (e.g., an alkyl halide, aryl halide, or acyl chloride) to introduce the desired substituent.

• Deprotection: The protecting group is removed to yield the final monosubstituted piperazine, often as a salt which can be neutralized in a subsequent workup.

While reliable, this strategy's primary drawback is its multi-step nature, which can lead to lower overall yields and increased production costs, making it less ideal for large-scale manufacturing.[1][4]

Caption: Workflow for the N-Protection/Deprotection Strategy.

Strategy 2: The In Situ Mono-Protonation Method

A more elegant and atom-economical approach avoids the use of traditional protecting groups. By reacting piperazine with one equivalent of acid, a piperazinium salt is formed in situ. The proton effectively acts as a "protecting group," deactivating one nitrogen via protonation while leaving the other available for reaction.[4] This method simplifies the synthesis into a one-pot procedure, significantly improving efficiency.[4]

This technique is particularly effective for reactions with acylating agents or Michael acceptors.[4] The key is the equilibrium between the free base, the mono-protonated, and the di-protonated species, which is carefully controlled by the stoichiometry of the acid.[4]

Caption: Workflow for the One-Pot In Situ Protonation Method.

Strategy 3: Transition Metal-Catalyzed Cross-Coupling

For the synthesis of N-aryl piperazines, palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, are exceptionally powerful.[5][6] This method allows for the direct formation of a C-N bond between a piperazine nitrogen and an aryl halide (or triflate). The success of this reaction is highly dependent on the choice of palladium catalyst, phosphine ligand, and base.[7] Modern catalyst systems exhibit high efficiency, enabling reactions with even challenging substrates like aryl chlorides under mild conditions.[6][8]

The catalytic cycle, a cornerstone of this reaction's trustworthiness, involves three key stages:

• Oxidative Addition: The palladium(0) catalyst reacts with the aryl halide.

• Amine Coordination & Deprotonation: The piperazine coordinates to the palladium center, followed by deprotonation by the base to form a palladium-amido complex.

• Reductive Elimination: The N-aryl piperazine product is released, regenerating the active palladium(0) catalyst.

Caption: Simplified Buchwald-Hartwig Catalytic Cycle.

Experimental Protocols

The following protocols are presented as robust starting points. Researchers should perform initial small-scale trials to optimize conditions for their specific substrates.

Protocol 1: Synthesis of 1-Benzyl-4-Boc-piperazine (Protective Group Strategy)

This protocol details the N-alkylation of commercially available 1-Boc-piperazine.

Materials:

• 1-Boc-piperazine

• Benzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 1-Boc-piperazine (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetonitrile to make a ~0.5 M solution.

• Stir the resulting suspension vigorously at room temperature.

• Add benzyl bromide (1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify by flash column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient) to afford 1-benzyl-4-Boc-piperazine as a pure solid.

Protocol 2: Deprotection to 1-Benzylpiperazine Hydrochloride

Materials:

• 1-Benzyl-4-Boc-piperazine

• 4 M HCl in 1,4-dioxane

• Methanol (MeOH)

• Diethyl ether (Et₂O)

Procedure:

• Dissolve 1-benzyl-4-Boc-piperazine (1.0 eq) in a minimal amount of methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 4 M HCl in 1,4-dioxane (4.0-5.0 eq) with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor for the disappearance of starting material by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Add diethyl ether to the residue and triturate to induce precipitation of a solid.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum to yield 1-benzylpiperazine as its dihydrochloride salt.

Protocol 3: One-Pot Synthesis of 1-(4-Chlorobenzoyl)piperazine (In Situ Protonation)

This protocol is adapted from the simplified procedure described by Pazdera et al.[4]

Materials:

• Piperazine

• Concentrated Hydrochloric Acid (HCl)

• Methanol (MeOH)

• 4-Chlorobenzoyl chloride

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Dichloromethane (DCM)

Procedure:

• In a flask, dissolve piperazine (2.0 eq) in methanol.

• Cool the solution to 0 °C and slowly add one equivalent of concentrated HCl to form piperazine monohydrochloride in situ.

• To this stirring suspension, add a solution of 4-chlorobenzoyl chloride (1.0 eq) in a small amount of DCM dropwise, maintaining the temperature at 0-5 °C.

• Allow the reaction to stir at room temperature for 1-2 hours until completion (monitored by LC-MS).

• Concentrate the solvent under reduced pressure.

• Add water to the residue and basify the aqueous solution to pH > 10 with 2 M NaOH. This will precipitate the product.

• Filter the solid product, wash thoroughly with cold water, and dry under vacuum.

• Alternatively, the product can be extracted from the basified aqueous layer with dichloromethane, dried, and concentrated. Recrystallization from a suitable solvent like isopropyl alcohol may be performed for further purification.[1]

Protocol 4: Buchwald-Hartwig Synthesis of 1-(4-methylphenyl)piperazine

This protocol is a representative example of a modern, efficient C-N cross-coupling reaction.[6]

Materials:

• Piperazine

• 4-bromotoluene

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

Procedure:

• Inert Atmosphere is Critical: All steps must be performed in a glovebox or using Schlenk line techniques under an inert atmosphere (Nitrogen or Argon).

• To an oven-dried Schlenk tube, add Pd(OAc)₂ (2 mol%), RuPhos (4 mol%), and sodium tert-butoxide (1.4 eq).

• Add piperazine (1.2 eq) and 4-bromotoluene (1.0 eq).

• Add anhydrous toluene via syringe to create a ~0.5 M solution.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 8-12 hours. Monitor progress by GC-MS or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with additional ethyl acetate.

• Concentrate the filtrate. The residue can be purified by acid-base extraction or flash column chromatography on silica gel to yield the pure N-arylpiperazine.

Data Summary & Comparison

Strategy	Key Advantages	Key Disadvantages	Typical Scope
Protective Group	High selectivity, broad substrate scope, reliable.[1]	Multi-step, lower overall yield, higher cost.[4]	Alkyl, Aralkyl, Acyl, Aryl (via coupling)
In Situ Protonation	One-pot, high atom economy, cost-effective.[4]	Less effective for N-alkylation with simple alkyl halides.	Acyl, Michael Acceptors
Buchwald-Hartwig	Direct arylation, high yields, excellent functional group tolerance.[6][7]	Requires inert atmosphere, expensive catalysts/ligands.	N-Aryl, N-Heteroaryl

References

• Nalikezhathu, A., Tam, A., Cherepakhin, V., Do, V. K., & Williams, T. J. (2023). A facile Pd-catalyzed methodology provides an efficient synthetic route to biologically relevant arylpiperazines under aerobic conditions. Organic Letters, 25(10), 1754–1759. [Link]

• Pazdera, P., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2175. [Link]

• Pazdera, P., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. [Link]

• Thulluri, C., et al. (2021). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules, 26(15), 4434. [Link]

• Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Organics, 2(4), 416-432. [Link]

• Szostak, M. (2021). Synthesis of Piperazines by C-H Functionalization. Encyclopedia MDPI. [Link]

• Rossi, A., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(18), 6667. [Link]

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. [Link]

• Wiley Online Library. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. [Link]

• Reilly, S. W., & Mach, R. H. (2016). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic Letters, 18(20), 5272–5275. [Link]

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• 8. Piperazine synthesis [organic-chemistry.org]

(R)-1-Boc-3-isobutyl-piperazine: A Chiral Scaffold for Advanced Drug Discovery

An Application Guide for Researchers

Prepared by: The Applications Science Team

Abstract

(R)-1-Boc-3-isobutyl-piperazine is a cornerstone chiral building block in modern medicinal chemistry. Its unique trifecta of features—a stereochemically defined center, a lipophilic isobutyl group, and a strategically placed Boc-protecting group—offers synthetic chemists precise control over molecular architecture. This guide provides an in-depth exploration of its applications, detailing not just the "how" but the critical "why" behind its use in constructing complex therapeutic agents. We present field-tested protocols for its derivatization and deprotection, quality control methodologies, and a discussion of its role in structure-activity relationship (SAR) studies, aimed at empowering researchers to leverage this synthon to its full potential in their drug discovery programs.

The Strategic Value of Chiral Piperazines in Medicinal Chemistry

The piperazine ring is a "privileged scaffold" in drug discovery, appearing frequently in agents targeting the central nervous system (CNS), infectious diseases, and cancer.[1] Its prevalence is due to several factors: the two nitrogen atoms can improve the pharmacokinetic properties of a drug candidate, such as aqueous solubility, and can serve as hydrogen bond donors or acceptors to tune interactions with biological targets.[2]

Introducing chirality to this scaffold elevates its utility significantly. Biological systems are inherently chiral, and the stereochemistry of a drug molecule can profoundly impact its efficacy, selectivity, and safety profile.[3] The (R)-configuration at the 3-position of the piperazine ring pre-organizes substituents in a specific three-dimensional orientation, which is critical for precise interaction with chiral protein binding pockets.

(R)-1-Boc-3-isobutyl-piperazine capitalizes on this by providing:

• A Defined Stereocenter: The (R)-configuration ensures enantiomerically pure final compounds, eliminating the need for costly chiral separations later in the synthesis and avoiding potential off-target effects from an unwanted enantiomer.

• A Lipophilic Probe: The isobutyl group serves as a non-polar, sterically defined moiety. In drug design, such groups are invaluable for exploring hydrophobic pockets within a target protein, often leading to enhanced binding affinity and potency.

• Orthogonal Protection: The tert-butyloxycarbonyl (Boc) group on the N1 nitrogen is a robust protecting group that is stable to a wide range of reaction conditions used to functionalize the N4 nitrogen.[4] Its clean, acid-labile removal is a cornerstone of modern synthetic strategy.[1]

Physicochemical and Handling Data

A comprehensive understanding of a reagent's properties is fundamental to its successful application.

Property	Value	Source(s)
CAS Number	78551-93-6	[5]
Molecular Formula	C₁₃H₂₆N₂O₂	[5]
Molecular Weight	242.36 g/mol	[6]
Appearance	Oil	[5]
Purity	Typically ≥95%	[5]
Storage Conditions	2-8°C, protect from light	[5][6]
Solubility	Soluble in common organic solvents (DCM, Methanol, THF, Dioxane)	[7]
InChI Key	LSZJZDBPJNYEIE-UHFFFAOYSA-N	[5]

Core Synthetic Strategies & Workflows

The primary application of (R)-1-Boc-3-isobutyl-piperazine is as a handle to introduce the chiral piperazine moiety into a larger molecule. This is typically a two-stage process: functionalization of the free N-H at the N4 position, followed by the strategic removal of the Boc group at N1 to allow for further modification or to reveal the final pharmacophore.

Caption: General synthetic workflow using the title compound.

The Causality of the Isobutyl Group in SAR

The Structure-Activity Relationship (SAR) is the foundation of rational drug design. The isobutyl group on this specific synthon is not arbitrary; it is a tool for probing the target's binding site.

Caption: Conceptual SAR diagram for a derivative molecule.

As illustrated above, the isobutyl group is designed to fit into hydrophobic pockets of a target protein, such as a kinase hinge region or a GPCR transmembrane domain. This interaction displaces water molecules and increases the binding entropy, which can translate to a significant boost in affinity and selectivity. Researchers can synthesize a series of analogues with varying alkyl groups at the 3-position (e.g., methyl, isobutyl, benzyl) to systematically map the steric and electronic requirements of this pocket.

Experimental Application Notes & Protocols

The following protocols are generalized procedures that serve as a robust starting point. Researchers must optimize conditions based on their specific substrates and analytical observations.

Protocol 1: N4-Arylation via Buchwald-Hartwig Amination

This protocol describes the palladium-catalyzed cross-coupling of an aryl halide with the N4-amine of (R)-1-Boc-3-isobutyl-piperazine. This is a powerful and common method for creating C-N bonds.[8]

Rationale: The Buchwald-Hartwig reaction is chosen for its broad substrate scope and tolerance of functional groups. The choice of ligand (e.g., XPhos, RuPhos) is critical and often needs to be screened to optimize the reaction for a specific aryl halide. Sodium tert-butoxide is a strong, non-nucleophilic base suitable for deprotonating the piperazine nitrogen without competing side reactions.

Materials:

• (R)-1-Boc-3-isobutyl-piperazine (1.2 eq)

• Aryl Halide (Ar-X, where X = Br or I) (1.0 eq)

• Pd₂(dba)₃ (Palladium catalyst, 0.02 eq)

• XPhos (Ligand, 0.05 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous Toluene or Dioxane

• Nitrogen or Argon gas supply

Step-by-Step Procedure:

• Inert Atmosphere: To an oven-dried flask, add the aryl halide, Pd₂(dba)₃, XPhos, and NaOtBu. Seal the flask with a septum.

• Purging: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times. This is critical to prevent oxidation of the palladium catalyst.

• Solvent & Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene via syringe. Stir for 5 minutes. Then, add (R)-1-Boc-3-isobutyl-piperazine as a solution in a small amount of toluene.

• Reaction: Heat the reaction mixture to 80-110 °C. The optimal temperature may vary.

• Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 1-2 hours. A typical mobile phase for TLC is 20-40% Ethyl Acetate in Hexanes. The product should be less polar than the starting piperazine.

• Workup: Once the reaction is complete (typically 4-16 hours), cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove palladium residues.

• Extraction: Transfer the filtrate to a separatory funnel. Wash with water (2x) and then with brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure N4-arylated product.

Protocol 2: N1-Boc Deprotection

This protocol details the removal of the Boc protecting group to liberate the N1-amine, making it available for subsequent reactions or as the final basic center in a drug molecule.

Rationale: The Boc group is designed to be labile under acidic conditions. Trifluoroacetic acid (TFA) is highly effective and volatile, making its removal straightforward. The reaction is typically very fast and clean. Using an excess of acid ensures the complete protonation and cleavage of the Boc group.

Materials:

• N1-Boc, N4-R' Substituted Piperazine (from Protocol 1) (1.0 eq)

• Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA) (10-20 eq, or as a 20-50% solution in DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Nitrogen gas for drying

Step-by-Step Procedure:

• Dissolution: Dissolve the Boc-protected piperazine in DCM in a round-bottom flask. Cool the solution to 0 °C in an ice bath.

• Acid Addition: Slowly add TFA to the stirred solution. Effervescence (release of isobutylene and CO₂) should be observed.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours.

• Monitoring (Self-Validation): Monitor the reaction by TLC or LC-MS. The deprotected product will be significantly more polar and will likely streak on a silica TLC plate without a basic modifier in the eluent. The product's mass will be 100.1 g/mol less than the starting material.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM. Co-evaporate with toluene (2x) to ensure all TFA is removed. The product is now likely a TFA salt.

• Basification (Optional, for free base): To obtain the free amine, dissolve the residue in DCM and slowly add saturated NaHCO₃ solution until the aqueous layer is basic (pH > 8).

• Extraction: Separate the layers and extract the aqueous layer with DCM (3x).

• Drying & Concentration: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected piperazine free base.

Protocol 3: Quality Control & Characterization

Ensuring the identity and purity of all intermediates and final compounds is paramount.

• ¹H and ¹³C NMR: Nuclear Magnetic Resonance spectroscopy is the primary method for structural elucidation. For the title compound, expect to see characteristic peaks for the isobutyl group (a doublet and a multiplet around 0.9-2.0 ppm) and the Boc group (a singlet around 1.4-1.5 ppm).[9] Upon deprotection, this singlet will disappear.

• LC-MS: Liquid Chromatography-Mass Spectrometry is used to confirm the molecular weight and assess the purity of the compound. The mass of the protonated molecule [M+H]⁺ should be observed.

• Chiral HPLC: High-Performance Liquid Chromatography with a chiral stationary phase is essential to confirm that the stereochemical integrity at the C3 position has been maintained throughout the synthesis (i.e., to determine enantiomeric excess, or ee).

Conclusion

(R)-1-Boc-3-isobutyl-piperazine is more than just a chemical reagent; it is a strategic tool for the rational design of sophisticated, stereochemically pure drug candidates. Its carefully designed structure allows medicinal chemists to probe and optimize interactions within complex biological systems. By understanding the causality behind its design and applying robust, self-validating synthetic protocols, researchers can accelerate their journey from a hit compound to a clinical candidate. The continued exploration of derivatives from this and similar chiral scaffolds will undoubtedly pave the way for the next generation of innovative therapeutics.[1]

References

• Vertex AI Search. (2024).

• Carullo, G., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. Retrieved from [Link]

• ResearchGate. (2025). An Evolving Role of Piperazine Moieties in Drug Design and Discovery. Retrieved from [Link]

• Carullo, G., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. Retrieved from [Link]

• PubChem. (n.d.). (R)-1-Boc-3-methylpiperazine. Retrieved from [Link]

• Sridharan, V., et al. (2014). Investigation of various N-heterocyclic substituted piperazine versions of 5/ 7-{[2-(4-Aryl-piperazin-1-yl)-ethyl]-propyl-amino}-5,6,7,8-tetrahydro-naphthalen-2-ol: Effect on affinity and selectivity for dopamine D3 receptor. PubMed Central. Retrieved from [Link]

• Google Patents. (n.d.). CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine.

• Royal Society of Chemistry. (2021). Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Retrieved from [Link]

• ResearchGate. (n.d.). The medicinal chemistry of piperazines: A review. Retrieved from [Link]

• Kysilka, O., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Retrieved from [Link]

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• ACS Publications. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• Łażewska, D., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. PubMed Central. Retrieved from [Link]

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Chiral Piperazines in Asymmetric Synthesis: A Guide to Application and Protocol

The piperazine moiety is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in a vast array of biologically active compounds, including blockbuster drugs.[1][2][3] This six-membered nitrogen-containing heterocycle's unique physicochemical properties, such as its ability to modulate solubility and serve as a versatile scaffold for introducing molecular diversity, have cemented its importance in drug design.[1] Consequently, the development of synthetic methodologies to access chiral, enantiomerically pure piperazine derivatives is of paramount importance for the pharmaceutical industry and academic research. This guide provides an in-depth exploration of the multifaceted applications of chiral piperazines in asymmetric synthesis, offering detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

The Versatility of Chiral Piperazines in Asymmetric Transformations

Chiral piperazines are not merely synthetic targets but also powerful tools for inducing stereoselectivity in chemical reactions. Their utility can be broadly categorized into three main roles: as metal-free organocatalysts, as chiral ligands for transition metal catalysis, and as reliable chiral auxiliaries. The inherent rigidity of the piperazine ring, combined with the stereogenic centers at the carbon framework, allows for the creation of well-defined chiral environments that can effectively control the facial selectivity of a wide range of transformations.

Chiral Piperazines as Organocatalysts in Asymmetric Michael Additions

The rise of organocatalysis has provided a powerful, metal-free alternative for asymmetric synthesis. Chiral piperazines, particularly those with C2-symmetry, have emerged as effective catalysts for various transformations, most notably the asymmetric Michael addition of aldehydes and ketones to nitroalkenes.

Mechanistic Rationale: The Enamine Catalysis Cycle

The catalytic activity of chiral piperazines in Michael additions proceeds through an enamine-based catalytic cycle. The secondary amine of the piperazine catalyst reacts with a carbonyl compound (e.g., an aldehyde) to form a nucleophilic enamine intermediate. The chirality of the piperazine backbone directs the enamine to attack one of the prochiral faces of the nitroalkene electrophile, establishing a new stereocenter. Subsequent hydrolysis of the resulting iminium ion regenerates the catalyst and releases the chiral product.

Caption: Enamine catalysis cycle for the asymmetric Michael addition.

Application Note: Asymmetric Michael Addition of Aldehydes to Nitroolefins

C2-symmetric piperazines, such as (2S,5S)-2,5-dibenzylpiperazine, have proven to be efficient organocatalysts for the conjugate addition of aldehydes to nitroolefins, affording the corresponding γ-nitro aldehydes with high enantioselectivity.[4]

Table 1: Performance of (2S,5S)-2,5-Dibenzylpiperazine in the Michael Addition of Propanal to various Nitroolefins

Entry	Nitroolefin (R')	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)
1	β-Nitrostyrene	85	95:5	99 (syn)
2	4-Chloro-β-nitrostyrene	82	96:4	98 (syn)
3	4-Methoxy-β-nitrostyrene	88	94:6	99 (syn)
4	2-Naphthyl-nitroethylene	90	95:5	97 (syn)

Detailed Protocol: Asymmetric Michael Addition

This protocol is adapted from the work of Barros, M. T., et al.[4]

Materials:

• (2S,5S)-2,5-dibenzylpiperazine (catalyst)

• Nitroalkene (e.g., trans-β-nitrostyrene)

• Aldehyde (e.g., propanal)

• Anhydrous solvent (e.g., chloroform or toluene)

• Standard laboratory glassware and stirring equipment

• Silica gel for column chromatography

Procedure:

• To a solution of the chiral piperazine catalyst (0.023 mmol) in the chosen solvent (0.24 mL) in a clean, dry vial, add the nitroalkene (0.225 mmol).

• Add the aldehyde (2.25 mmol) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired γ-nitro aldehyde.

• Determine the diastereomeric ratio by 1H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Chiral Piperazine Ligands in Transition Metal-Catalyzed Reactions

The ability of the nitrogen atoms in the piperazine ring to coordinate with transition metals makes them excellent candidates for chiral ligands in a variety of metal-catalyzed asymmetric reactions. The C2-symmetry often found in these ligands is particularly effective in creating a well-defined and predictable chiral pocket around the metal center.

Application Note: Copper-Catalyzed Asymmetric Acylation of meso-1,2-Diols

A notable application of C2-symmetric chiral piperazines is in the desymmetrization of meso-1,2-diols through asymmetric acylation. A copper(II) complex of a chiral piperazine derived from L-proline has been shown to catalyze the benzoylation of various cyclic and acyclic meso-1,2-diols, yielding optically active monobenzoates with high enantioselectivity.[5]

Table 2: Enantioselective Monobenzoylation of meso-1,2-Diols

Entry	Diol	Yield (%)	Enantiomeric Excess (ee, %)
1	cis-1,2-Cyclohexanediol	95	96
2	cis-1,2-Cyclopentanediol	92	94
3	hydrobenzoin	89	91

Detailed Protocol: Asymmetric Acylation of meso-1,2-Diols

This protocol is based on the work of Shirai, R., et al.[5]

Materials:

• C2-symmetric chiral piperazine ligand (e.g., (S,S)-7 as described in the reference)

• Copper(II) chloride (CuCl2)

• meso-1,2-diol (e.g., cis-1,2-cyclohexanediol)

• Benzoyl chloride

• Triethylamine (Et3N)

• Anhydrous solvent (e.g., dichloromethane)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the chiral piperazine ligand (0.12 mmol) and CuCl2 (0.10 mmol) in anhydrous dichloromethane.

• Stir the mixture at room temperature until a clear solution of the copper complex is formed.

• Cool the solution to the desired temperature (e.g., -20 °C).

• Add the meso-1,2-diol (1.0 mmol) to the reaction mixture.

• Slowly add a solution of benzoyl chloride (1.1 mmol) and triethylamine (1.2 mmol) in dichloromethane.

• Stir the reaction at the same temperature until the starting diol is consumed (monitor by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with dichloromethane, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the chiral monobenzoate.

• Determine the enantiomeric excess by chiral HPLC analysis.

Chiral Piperazines as Stoichiometric Auxiliaries

In addition to their catalytic roles, chiral piperazines can be employed as stoichiometric chiral auxiliaries. In this approach, the piperazine is temporarily incorporated into the substrate, directs a diastereoselective transformation, and is subsequently cleaved to reveal the enantiomerically enriched product.

Application Note: Diastereoselective Alkylation

Chiral diamides derived from C2-symmetric piperazines can be used as chiral auxiliaries for the diastereoselective alkylation of enolates. The chiral piperazine backbone effectively shields one face of the enolate, leading to the preferential approach of an electrophile from the less hindered face. This strategy has been successfully applied to the synthesis of optically active 2-substituted alcohols and carboxylic acids.[6]

Caption: Workflow for asymmetric synthesis using a chiral piperazine auxiliary.

General Protocol Outline: Diastereoselective Alkylation and Auxiliary Removal

Materials:

• Chiral piperazine-derived diamide

• Strong base (e.g., LDA or NaHMDS)

• Electrophile (e.g., alkyl halide)

• Anhydrous THF

• Reagents for cleavage (e.g., LiOH, H2O2)

Procedure:

• Enolate Formation: Dissolve the chiral piperazine diamide in anhydrous THF and cool to -78 °C under an inert atmosphere. Add the strong base dropwise and stir for 1 hour to ensure complete enolate formation.

• Alkylation: Add the electrophile to the enolate solution at -78 °C and allow the reaction to proceed until completion (monitor by TLC).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride and allow it to warm to room temperature. Extract the product with an organic solvent, dry, and purify by chromatography to isolate the diastereomerically enriched product.

• Auxiliary Cleavage: The acylated auxiliary can be cleaved under basic conditions (e.g., using LiOH and H2O2) to yield the corresponding chiral carboxylic acid. Reduction with a suitable reagent like LiAlH4 prior to or after cleavage can afford the chiral alcohol. The chiral piperazine auxiliary can often be recovered after the cleavage step.

Synthesis of Chiral Piperazine Scaffolds

The accessibility of enantiomerically pure piperazine derivatives is crucial for their application in asymmetric synthesis. Several robust methods have been developed for their preparation.

Application Note: Asymmetric Lithiation-Trapping

A powerful method for the direct functionalization of the piperazine ring involves the asymmetric lithiation of an N-Boc protected piperazine using s-BuLi in the presence of a chiral ligand like (-)-sparteine, followed by trapping with an electrophile.[1][7] This approach allows for the synthesis of a wide range of enantiopure α-substituted piperazines.[1]

Detailed Protocol: Asymmetric Lithiation-Trapping of N-Boc-piperazine

This protocol is a generalized representation based on the work of O'Brien, P., et al.[1] For specific substrates and electrophiles, optimization may be required.

Materials:

• N-Boc-piperazine derivative

• (-)-sparteine or a (+)-sparteine surrogate

• s-Butyllithium (s-BuLi)

• Electrophile (e.g., an alkyl halide or carbonyl compound)

• Anhydrous solvent (e.g., diethyl ether or MTBE)

Procedure:

• To a solution of the N-Boc-piperazine and (-)-sparteine in anhydrous ether at -78 °C under an inert atmosphere, add s-BuLi dropwise.

• Stir the resulting deep-colored solution at -78 °C for the optimized lithiation time (this can be monitored by in-situ IR spectroscopy).[1]

• Add the electrophile to the reaction mixture and continue stirring at -78 °C until the reaction is complete.

• Quench the reaction with a suitable reagent (e.g., saturated aqueous ammonium chloride).

• Perform an aqueous work-up, extract the product with an organic solvent, dry the organic phase, and concentrate it.

• Purify the product by column chromatography.

• The Boc-protecting group can be removed under standard acidic conditions if desired.

Conclusion

Chiral piperazines represent a versatile and powerful class of molecules in the field of asymmetric synthesis. Their successful application as organocatalysts, chiral ligands, and chiral auxiliaries underscores their importance in the modern synthetic chemist's toolbox. The protocols and insights provided in this guide aim to equip researchers with the foundational knowledge to effectively utilize chiral piperazines in their own synthetic endeavors, ultimately facilitating the discovery and development of new chiral molecules and pharmaceutical agents. The continued exploration of novel chiral piperazine structures and their applications will undoubtedly lead to further advancements in asymmetric catalysis.

References

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• Firth, J. D., O'Brien, P., & Ferris, L. (2016). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Journal of the American Chemical Society, 138(2), 651-659. Available from: [Link]

• Zhang, Y., & Wang, W. (2012). Recent advances in organocatalytic asymmetric Michael reactions. Catalysis Science & Technology, 2, 42-53. Available from: [Link]

• Nakamura, D., Kakiuchi, K., Koga, K., & Shirai, R. (2006). Design and Synthesis of Novel C2-Symmetric Chiral Piperazines and an Application to Asymmetric Acylation of σ-Symmetric 1,2-Diols. Organic Letters, 8(26), 6139-6142. Available from: [Link]

• Barros, M. T., et al. (2007). Chiral Piperazines as Efficient Catalysts for the Asymmetric Michael Addition of Aldehydes to Nitroalkenes. European Journal of Organic Chemistry, 2007(1), 138-144. Available from: [Link]

• Dong, X.-Q., et al. (2010). Organocatalytic asymmetric Michael addition of α-aryl cyclopentanones to nitroolefins for construction of adjacent quaternary and tertiary stereocenters. Chemical Communications, 46(36), 6584-6586. Available from: [Link]

• Papak, M., et al. (2023). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience, 14(10), 1836-1849. Available from: [Link]

• Feng, G., Zhao, Z., Shi, L., & Zhou, Y. (2021). Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Organic Chemistry Frontiers, 8(22), 6273-6278. Available from: [Link]

• DiMaio, J., & Belleau, B. (1989). Synthesis of chiral piperazin-2-ones as model peptidomimetics. Journal of the Chemical Society, Perkin Transactions 1, 1687-1689. Available from: [Link]

• Lattanzi, A. (2012). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry, 77(21), 9489-9496. Available from: [Link]

• Bouvier, B. (2015). The origin of the stereoselective alkylation of 3-substituted-2-oxopiperazines. Journal of Molecular Structure: THEOCHEM, 1091, 8-14. Available from: [Link]

• Firth, J. D., O'Brien, P., & Ferris, L. (2017). General Procedures for the Lithiation/Trapping of N-Boc Piperazines. The Journal of Organic Chemistry, 82(13), 7023-7031. Available from: [Link]

• Firth, J. D. (2016). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. White Rose eTheses Online. Available from: [Link]

• Sunoj, R. B. (2016). Transition State Models for Understanding the Origin of Chiral Induction in Asymmetric Catalysis. Accounts of Chemical Research, 49(5), 1019-1029. Available from: [Link]

• Firth, J. D., O'Brien, P., & Ferris, L. (2016). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation-Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. PubMed. Available from: [Link]

• Fustero, S., et al. (2009). Diamine Ligands for Asymmetric Catalysis: Facile Synthesis of C2-Symmetric Piperazines from Seebach's Oxazolidinone. ResearchGate. Available from: [Link]

• Pellicciari, R., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(20), 7101. Available from: [Link]

• Larrow, J. F., & Jacobsen, E. N. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 85(5), 679. Available from: [Link]

• Georgiou, I., & Detsi, A. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Advances, 10(35), 20531-20556. Available from: [Link]

• Almasi, D., et al. (2007). The Direct Catalytic Asymmetric Aldol Reaction. Chemical Reviews, 107(1), 313-359. Available from: [Link]

• Larrow, J. F., & Jacobsen, E. N. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Williams College. Available from: [Link]

• Li, X. (2022). Copper-catalysed asymmetric radical cyanation. Nature Catalysis, 5, 1-3. Available from: [Link]

• Firth, J. D., O'Brien, P., & Ferris, L. (2016). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Journal of the American Chemical Society. Available from: [Link]

• Fustero, S., et al. (2009). Diamine Ligands for Asymmetric Catalysis: Facile Synthesis of C2-Symmetric Piperazines from Seebach's Oxazolidinone. ResearchGate. Available from: [Link]

• Pellicciari, R., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. Available from: [Link]

• LibreTexts. (2021). 10.1: Chiral Proline Based Reactions. Chemistry LibreTexts. Available from: [Link]

• Zhou, Y.-G., et al. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(13), 3082-3085. Available from: [Link]

• Stoltz, B. M., et al. (2015). Enantioselective synthesis of α-secondary and α-tertiary piperazin-2-ones and piperazines by catalytic asymmetric allylic alkylation. Angewandte Chemie International Edition, 54(1), 179-183. Available from: [Link]

• University of York. Asymmetric Synthesis. University of York. Available from: [Link]

• Lattanzi, A. (2012). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. PubMed Central. Available from: [Link]

• Bouvier, B. (2015). The origin of the stereoselective alkylation of 3-substituted-2-oxopiperazines. ScienceDirect. Available from: [Link]

• Firth, J. D., O'Brien, P., & Ferris, L. (2017). General Procedures for the Lithiation/Trapping of N-Boc Piperazines. PubMed. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of (R)-1-Boc-3-isobutyl-piperazine

Welcome to the technical support center for the purification of (R)-1-Boc-3-isobutyl-piperazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this important building block.

Introduction

(R)-1-Boc-3-isobutyl-piperazine is a chiral synthetic intermediate widely used in the development of various pharmaceutical agents. Its purification is a critical step to ensure the quality, efficacy, and safety of the final active pharmaceutical ingredient (API). The presence of impurities, even in small amounts, can significantly impact downstream reactions and the pharmacological profile of the target molecule. This guide provides practical, experience-driven advice to help you achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing (R)-1-Boc-3-isobutyl-piperazine?

A1: The impurity profile can vary depending on the synthetic route. However, the most common impurities arise from the Boc-protection step of (R)-3-isobutylpiperazine. These include:

• 1,4-di-Boc-3-isobutyl-piperazine: This is a common byproduct resulting from the protection of both nitrogen atoms of the piperazine ring. It is more nonpolar than the desired mono-Boc product.

• Unreacted (R)-3-isobutylpiperazine: Incomplete reaction will leave the starting material in your crude product. This impurity is significantly more polar than the desired product.

• Reagents and byproducts from the Boc-protection reaction: This can include unreacted di-tert-butyl dicarbonate ((Boc)₂O) and its breakdown products.

• (S)-1-Boc-3-isobutyl-piperazine: The enantiomeric impurity may be present if the starting material, (R)-3-isobutylpiperazine, is not enantiomerically pure.

Q2: How can I monitor the progress of the purification?

A2: Thin-layer chromatography (TLC) is the most common and effective technique for monitoring the progress of purification. A typical solvent system to start with is a mixture of a nonpolar solvent like hexanes or heptane and a polar solvent like ethyl acetate or diethyl ether. The desired product, being moderately polar, should have an Rf value between 0.3 and 0.5 for optimal separation in column chromatography.

Q3: What is the best general approach for purifying crude (R)-1-Boc-3-isobutyl-piperazine?

A3: A multi-step approach is often the most effective:

• Aqueous Workup: An initial acid-base extraction can help remove some impurities. For instance, washing the organic layer containing the crude product with a dilute acid solution can remove any unreacted basic starting material, (R)-3-isobutylpiperazine.

• Flash Column Chromatography: This is the primary method for separating the desired mono-Boc product from the di-Boc byproduct and other nonpolar impurities.

• Recrystallization or Crystallization: This final step can be used to further enhance the purity and to obtain a crystalline solid, which is often preferred for storage and handling. For related compounds like (R)-1-Boc-3-hydroxymethylpiperazine, crystallization from n-hexane has been reported[1].

Troubleshooting Guides

Guide 1: Low Yield After Flash Column Chromatography

Symptom: You observe a significant loss of your product during column chromatography, resulting in a low overall yield.

Potential Causes:

• Inappropriate Solvent System: If the eluent is too polar, your product may elute too quickly along with impurities. If it's not polar enough, your product may not elute at all or have very broad peaks.

• Product Streaking on the Column: The basic nature of the free amine on the piperazine ring can cause streaking on silica gel, which is acidic.

• Improper Column Packing: Poorly packed columns with channels or cracks can lead to inefficient separation and product loss.

• Product Degradation on Silica Gel: Although less common for Boc-protected amines, some sensitive compounds can degrade on acidic silica gel.

Diagnostic Steps & Solutions:

Diagnostic Step	Observation	Solution
1. Analyze TLC Plates	The product spot is streaking.	Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to your eluent system. This will neutralize the acidic sites on the silica gel and improve the peak shape.
The Rf of the product is too high (>0.6) or too low (<0.2).	Adjust the polarity of your eluent. Decrease the percentage of the polar solvent if the Rf is too high, and increase it if the Rf is too low.
2. Inspect the Column	You observe cracks or channels in the silica bed after running the column.	Ensure proper column packing technique. A well-packed column should have a uniform and level bed of silica gel.
3. Assess Product Stability	You suspect your product is degrading on the column.	Consider using a different stationary phase, such as neutral alumina, or perform the chromatography as quickly as possible at a lower temperature.

Guide 2: Presence of Di-Boc Impurity in the Final Product

Symptom: After purification, your NMR or LC-MS analysis shows a significant amount of the 1,4-di-Boc-3-isobutyl-piperazine impurity.

Potential Causes:

• Inefficient Chromatographic Separation: The polarity difference between the mono- and di-Boc species may not be sufficient for baseline separation with the chosen eluent.

• Co-elution of Product and Impurity: The fractions containing your product may also contain the di-Boc impurity.

Diagnostic Steps & Solutions:

Diagnostic Step	Observation	Solution
1. Re-evaluate TLC Separation	The spots for your product and the di-Boc impurity are very close on the TLC plate.	Optimize the TLC solvent system to achieve better separation. Try different solvent combinations (e.g., dichloromethane/methanol, ethyl acetate/hexanes with varying ratios). A less polar solvent system will generally increase the separation between the mono- and di-Boc compounds.
2. Analyze Fractions Carefully	TLC analysis of the collected fractions shows an overlap between the product and the impurity.	Combine only the purest fractions for evaporation. Consider re-chromatographing the mixed fractions.
3. Consider an Alternative Purification Method	Chromatography is not providing adequate separation.	Attempt to selectively remove the di-Boc impurity through recrystallization. Since the di-Boc compound is more nonpolar, it may have different solubility properties. Experiment with different solvent systems for recrystallization.

Guide 3: Low Enantiomeric Purity

Symptom: Chiral HPLC analysis indicates the presence of the undesired (S)-enantiomer.

Potential Causes:

• Racemization during Synthesis: While less common under standard Boc-protection conditions, some reaction conditions could potentially lead to racemization.

• Enantiomerically Impure Starting Material: The most likely cause is the use of (R)-3-isobutylpiperazine that is not enantiomerically pure.

Diagnostic Steps & Solutions:

Diagnostic Step	Action	Rationale
1. Analyze Starting Material	Perform chiral HPLC analysis on the (R)-3-isobutylpiperazine starting material.	This will confirm if the impurity was present from the beginning.
2. Review Reaction Conditions	Carefully review the reaction conditions of the Boc-protection step.	Ensure that no harsh acidic or basic conditions were used that could promote racemization.
3. Consider Chiral Purification	If the product is a mixture of enantiomers.	Preparative chiral HPLC can be used to separate the (R) and (S) enantiomers. This is often a more costly and time-consuming process but may be necessary to achieve high enantiomeric purity.

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis.

• Prepare the Column:

  • Choose an appropriately sized column based on the amount of crude material.

  • Dry-pack the column with silica gel (230-400 mesh).

  • Saturate the silica gel with the chosen eluent.

• Sample Loading:

  • Dissolve the crude (R)-1-Boc-3-isobutyl-piperazine in a minimal amount of the eluent or a stronger solvent like dichloromethane.

  • Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the dry powder to the top of the column.

• Elution:

  • Begin elution with the chosen solvent system. A good starting point, based on related compounds, could be a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing the polarity).

  • Collect fractions and monitor them by TLC.

• Fraction Pooling and Concentration:

  • Analyze the collected fractions by TLC.

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to obtain the purified product.

Protocol 2: Recrystallization

This is a general procedure that needs to be optimized for solvent selection.

• Solvent Selection:

  • Choose a solvent or solvent system in which the product is soluble at elevated temperatures but sparingly soluble at room temperature or below. Based on analogs, a nonpolar solvent like n-hexane or heptane is a good starting point.

  • Test the solubility of your purified product in various solvents to find the ideal one.

• Dissolution:

  • Place the purified product in a clean flask.

  • Add a minimal amount of the chosen solvent and heat the mixture with stirring until the solid completely dissolves.

• Crystallization:

  • Allow the solution to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or placing the flask in an ice bath or refrigerator.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Workflow for Purification of (R)-1-Boc-3-isobutyl-piperazine

Caption: General workflow for the purification of (R)-1-Boc-3-isobutyl-piperazine.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low yields in chromatography.

References

• PubChem. (R)-1-Boc-3-methylpiperazine. National Center for Biotechnology Information. [Link]

• Google Patents. (2022). Synthesis method of (R)-1-Boc-3-hydroxymethyl piperazine. CN114349711B.

Sources

• 1. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for (R)-1-Boc-3-isobutyl-piperazine

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the synthesis of chiral piperazine derivatives. This guide provides in-depth troubleshooting advice and optimized protocols for the synthesis of (R)-1-Boc-3-isobutyl-piperazine, a key intermediate in modern drug development. The piperazine ring is a privileged scaffold in medicinal chemistry, and controlling its stereochemistry is paramount for developing selective and efficacious therapeutics.[1] This document is structured as a series of frequently asked questions (FAQs) to directly address the common challenges encountered in the lab, blending established chemical principles with practical, field-proven solutions.

General Synthetic Strategy Overview

A common and effective route to enantiopure 3-substituted piperazines begins with a chiral starting material, such as a natural amino acid. For (R)-1-Boc-3-isobutyl-piperazine, a logical precursor is (R)-leucine or its corresponding alcohol, (R)-leucinol. The synthesis generally involves the construction of a differentially protected 1,2-diamine intermediate, followed by a cyclization step to form the piperazine ring. The final step involves the selective protection of the N1 nitrogen with a tert-butyloxycarbonyl (Boc) group.

Below is a generalized workflow illustrating this synthetic approach.

Caption: Generalized workflow for the synthesis of (R)-1-Boc-3-isobutyl-piperazine.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My overall yield is consistently low after the cyclization step. What are the likely causes and how can I improve it?

A1: Low yield is a common issue often attributable to incomplete reaction, degradation, or competing side reactions. Let's break down the primary culprits.

• Causality: The formation of the six-membered piperazine ring via intramolecular SN2 cyclization is highly dependent on reaction kinetics and substrate conformation. Incomplete conversion can result from insufficient activation of the leaving group, steric hindrance, or suboptimal reaction temperature and time. A significant competing pathway is the formation of a five-membered lactam, especially if the cyclization precursor is not carefully handled during workup.[1]

• Troubleshooting Steps:

  • Verify Precursor Quality: Ensure the diamine precursor is pure and dry. Residual impurities or moisture can interfere with the reaction.

  • Optimize Reaction Conditions: The choice of base and solvent is critical. A non-nucleophilic, sterically hindered base is often preferred to promote intramolecular cyclization over intermolecular side reactions. Temperature control is also key; while heating can accelerate the reaction, it can also promote side reactions. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

  • Control the Workup: A common pitfall is the inadvertent formation of a five-membered lactam side product during the neutralization step after Boc group removal (if applicable). Performing the neutralization at a lower temperature (e.g., 0 °C) can successfully avoid this side product.[1]

Caption: Troubleshooting workflow for diagnosing and resolving low reaction yields.

Q2: I am struggling with the selective mono-Boc protection of the piperazine ring and observe significant formation of the 1,4-di-Boc byproduct. How can I improve selectivity?

A2: This is a classic challenge in piperazine chemistry. The two nitrogen atoms have similar nucleophilicity, leading to competitive di-substitution.

• Causality: When using standard conditions with di-tert-butyl dicarbonate ((Boc)₂O), the mono-protected product, once formed, can be further acylated to give the di-protected byproduct.[2] This is especially true if an excess of (Boc)₂O is used or if the reaction is run for too long.

• Strategies for Mono-Protection:

  • Stoichiometric Control: Carefully control the stoichiometry, using a slight deficit or exactly one equivalent of (Boc)₂O relative to the piperazine. Add the (Boc)₂O solution slowly to the reaction mixture at a low temperature (e.g., 0 °C) to minimize over-reaction.[3]

  • In-Situ Protonation: A highly effective strategy is to protonate one of the piperazine nitrogens in situ. By adding one equivalent of a strong acid (like HCl) to form the piperazine monohydrochloride salt, the protonated nitrogen becomes non-nucleophilic. The remaining free secondary amine can then react selectively with (Boc)₂O. This method significantly suppresses the formation of di-substituted byproducts.[4]

  • Acid-Salt Method: An alternative is to first form a salt of piperazine with an acid like acetic acid before adding the acylating agent. This also enhances the selectivity for mono-protection.[2]

Method	Key Parameters	Expected Outcome	Reference
Stoichiometric Control	0.95-1.05 eq. (Boc)₂O, slow addition at 0-10 °C	Good selectivity, may have unreacted starting material.	[3]
In-Situ Protonation	1 eq. Piperazine, 1 eq. HCl, 1 eq. (Boc)₂O in a suitable solvent (e.g., alcohol)	High selectivity for mono-Boc product.	[4]
Acid-Salt Formation	Pre-reaction with acetic acid followed by acylation.	Improved selectivity over direct reaction.	[2]

Q3: The enantiomeric excess (e.e.) of my final product is lower than expected. What causes this racemization and how can it be prevented?

A3: Maintaining stereochemical integrity is critical. Racemization can occur at several stages if conditions are not carefully controlled.

• Causality: The stereocenter at the C3 position is adjacent to a nitrogen atom. Under certain conditions (e.g., harsh basic or acidic conditions, or elevated temperatures), deprotonation-reprotonation at the C3 position or other mechanisms can lead to epimerization. Some synthetic routes, particularly those involving intermediates with increased C-H acidity at the stereocenter, are more prone to racemization.[1]

• Preventative Measures:

  • Mild Reaction Conditions: Use the mildest possible conditions for all reaction steps, especially the cyclization and any deprotection/protection steps. Avoid strong, non-hindered bases that could deprotonate the C3 proton.

  • Temperature Control: Keep reaction temperatures as low as feasible. Avoid prolonged heating. For reactions that require elevated temperatures, determine the minimum time needed for completion via careful reaction monitoring.

  • Judicious Choice of Protecting Groups: The choice of protecting groups on the nitrogen atoms can influence the stability of the adjacent stereocenter. Ensure the protecting group strategy does not create intermediates susceptible to racemization.

  • Chiral Analysis: Routinely check the enantiomeric excess at intermediate stages using chiral HPLC. This can help pinpoint the exact step where stereointegrity is being lost.[1]

Q4: How do I effectively monitor the reaction and know when it is complete?

A4: Proper reaction monitoring is essential to maximize yield and minimize byproduct formation.

• Methodology:

  • Thin-Layer Chromatography (TLC): TLC is a rapid and effective tool. Use a suitable mobile phase (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane mixtures) to achieve good separation between your starting material, product, and any potential byproducts.

  • Visualization: Since piperazines can be UV-inactive, use appropriate stains for visualization.

    • Ninhydrin Stain: Excellent for detecting primary and secondary amines. The starting diamine and the deprotected piperazine product will show a distinct color (often yellow or purple), while the N-Boc protected product will not react.

    • Potassium Permanganate (KMnO₄) Stain: A general-purpose stain that reacts with many functional groups and can help visualize most spots on the plate.[1]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): For more precise monitoring, LC-MS is invaluable. It allows you to track the disappearance of the starting material peak and the appearance of the product peak, confirming their respective molecular weights. This is also the best way to detect the formation of unexpected byproducts.[1]

Experimental Protocols

Protocol 1: General Procedure for Selective Mono-Boc Protection of (R)-3-Isobutyl-piperazine

This protocol utilizes the in-situ protonation method for enhanced selectivity.[4]

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve (R)-3-isobutyl-piperazine (1.0 eq.) in methanol (approx. 0.2 M concentration) and cool the solution to 0 °C in an ice bath.

• Protonation: While stirring, slowly add a solution of concentrated HCl (1.0 eq.) dropwise. Stir the resulting mixture for 15-20 minutes at 0 °C.

• Boc Protection: In a separate flask, dissolve di-tert-butyl dicarbonate ((Boc)₂O, 1.05 eq.) in methanol. Add this solution dropwise to the cold piperazine hydrochloride slurry over 30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction for the disappearance of the starting material by TLC (visualized with ninhydrin stain) or LC-MS.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Dilute the residue with water and adjust the pH to >9 with a solid base like sodium carbonate or a saturated aqueous solution.[3]

  • Extract the aqueous layer three times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).[5]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[1]

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield pure (R)-1-Boc-3-isobutyl-piperazine.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess (e.e.) Determination

Verifying the stereochemical purity is a critical final step.

• Column: Use a chiral stationary phase column suitable for amine separation (e.g., Daicel ChiralPak series).[1]

• Mobile Phase: A typical mobile phase is a mixture of heptane or hexane and an alcohol like ethanol or isopropanol, often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.[1]

• Sample Preparation: Prepare a dilute solution of the final product in the mobile phase. Also, prepare a sample of the corresponding racemic material to establish the retention times of both enantiomers.

• Analysis: Inject the sample and integrate the peak areas for the (R) and (S) enantiomers. Calculate the e.e. using the formula: e.e. (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] * 100.

References

• D'Andrea, L. et al. (2021). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules, 26(16), 4986. [Link]

• CN108033931B. (2018). Synthesis method of N-Boc piperazine.

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. organic-chemistry.org. [Link]

• Durand, C., & Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Organics, 2(4), 337-347. [Link]

• Prasanthi, G. et al. (2014). Synthesis and Evaluation of Deprotected N-Boc Piperazine Derived Mono-Mannich Bases. Journal of Global Trends in Pharmaceutical Sciences, 5(1), 1480-1484. [Link]

• Kavková, K. et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2186. [Link]

• O'Brien, P. et al. (2018). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines. Journal of the American Chemical Society, 140(42), 13612-13617. [Link]

• Green, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. [Link]

Sources

• 1. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-BOC-Piperazine: Applications in Chemical Synthesis and its Preparation Method_Chemicalbook [chemicalbook.com]
• 3. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]
• 4. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jgtps.com [jgtps.com]

Technical Support Center: Troubleshooting Incomplete Boc Deprotection

Welcome to the technical support guide for tert-butyloxycarbonyl (Boc) group deprotection. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges encountered during this crucial step in organic synthesis. This guide is structured in a question-and-answer format to directly address the issues you may be facing at the bench.

Frequently Asked Questions (FAQs)

Q1: I'm new to this protection strategy. What is the fundamental mechanism of an acid-catalyzed Boc deprotection?

The Boc group is prized for its stability in basic and nucleophilic conditions, yet it is readily cleaved under acidic conditions.[1] The deprotection proceeds via a specific acid-catalyzed hydrolysis mechanism.

The process involves three key steps:

• Protonation: A strong acid, like trifluoroacetic acid (TFA), protonates the carbonyl oxygen of the carbamate.[2][3]

• Carbocation Formation: This protonation weakens the C-O bond, leading to the departure of a stable tert-butyl cation. This leaves behind a carbamic acid intermediate.[2][3]

• Decarboxylation: The carbamic acid is unstable and rapidly decarboxylates (loses CO₂) to yield the free amine.[2][3] Under the acidic reaction conditions, the final product is typically isolated as an ammonium salt (e.g., a TFA or HCl salt).

Here is a visual representation of the mechanism:

Caption: A logical workflow for troubleshooting incomplete Boc deprotection.

Q3: My reaction is very slow. How can I adjust the conditions to achieve full conversion?

If your reagents are of good quality, the next step is to optimize the reaction conditions.

• Increase Acid Concentration/Equivalents: The rate of N-Boc cleavage can show a second-order dependence on acid concentration. Doubling the acid concentration can lead to a significant rate increase. However, be cautious if your molecule has other acid-labile groups.

• Increase Temperature: Most Boc deprotections are run at 0°C to room temperature. [4]If the reaction is sluggish, gentle heating to 40-50°C can often drive it to completion. Monitor carefully for side product formation. Thermal deprotection at higher temperatures (e.g., reflux) is also a viable, though more aggressive, option. [5]* Increase Reaction Time: Some substrates simply require more time. Monitor the reaction by TLC or LCMS every hour. If you see steady progress, extending the reaction time is a simple solution.

Q4: I'm working with a hindered amine. What are my best options?

Steric hindrance, for instance from bulky groups adjacent to the N-Boc group, can significantly slow down the deprotection rate. [6]In such cases, you need to employ more forceful conditions.

• Use a Stronger Acid: Trifluoroacetic acid (TFA) is generally more effective than HCl for hindered substrates due to its stronger acidity. [2][4]Using it neat or in a high concentration (e.g., 20-50% in Dichloromethane (DCM)) is a standard approach. [5]* Higher Temperatures: As mentioned, heating the reaction can provide the necessary activation energy to overcome the steric barrier.

Q5: Does the choice of solvent matter for Boc deprotection?

Absolutely. The solvent not only dissolves your substrate but can also influence the reaction's efficiency.

• Dichloromethane (DCM): The most common and versatile solvent for TFA-based deprotections. [4]* 1,4-Dioxane: Often used for deprotections with HCl. A 4M solution of HCl in dioxane is a commercially available and widely used reagent. [5]* Methanol (MeOH): While less common as the primary solvent, it can be used, sometimes in combination with other reagents like oxalyl chloride which generates HCl in situ. [6]* Protic vs. Aprotic: Anhydrous, aprotic solvents like DCM or dioxane are generally preferred to avoid side reactions and ensure the acid's potency is not diluted by water. [5]

  Reagent	Typical Conditions	Key Considerations
  Trifluoroacetic Acid (TFA)	10-50% in DCM, 0°C to RT	Pros: Very effective, fast. Cons: Harsh, can cleave other acid-sensitive groups. Volatile and corrosive.
  Hydrochloric Acid (HCl)	4M in Dioxane; or generated in situ	Pros: Milder than TFA, good for selective deprotection. [7]Cons: Can be slower; reagent quality is critical (can degrade on storage). [5]
  Phosphoric Acid (H₃PO₄)	Aqueous solution	Pros: Environmentally benign, mild, and selective. [1]Cons: May require heating; work-up can be more involved.

  | Lewis Acids (e.g., ZnBr₂) | DCM, RT | Pros: Avoids strong protic acids, useful for highly acid-sensitive substrates. [4]Cons: Slower reaction times (up to 48h). [4]|

Troubleshooting Guide: Side Reactions & Selectivity

Q6: My desired product is formed, but I see significant side products. What is happening?

The most common culprit is the highly reactive tert-butyl cation generated during the reaction. [7]This electrophile can attack any nucleophilic sites on your substrate or solvent, leading to unwanted alkylation.

Nucleophilic groups particularly prone to t-butylation include:

• Thiols (e.g., in Cysteine)

• Thioethers (e.g., in Methionine)

• Electron-rich aromatic rings (e.g., Tryptophan, Tyrosine) [7]* Guanidinium groups (e.g., in Arginine) [7]

Q7: How can I prevent this unwanted t-butylation?

The solution is to add a "scavenger" to the reaction mixture. A scavenger is a nucleophile that is more reactive towards the tert-butyl cation than your substrate, effectively trapping it before it can cause side reactions. [1][7]

Scavenger	Target Functionality	Typical Concentration
Triisopropylsilane (TIS)	General purpose, very effective	2-5% (v/v)
Anisole	Tryptophan, Tyrosine	2-5% (v/v)
Thioanisole / Dithiothreitol (DTT)	Methionine, Cysteine	2-5% (v/v)

| Water | General purpose | 1-5% (v/v) |

Q8: My molecule contains other acid-sensitive groups (e.g., t-butyl esters, acetals). How can I deprotect the N-Boc group selectively?

Selective deprotection is a classic challenge that requires fine-tuning your reaction conditions to exploit the difference in acid lability between protecting groups. The N-Boc group is generally one of the most acid-sensitive protecting groups. [7]

• Use Milder Acidic Conditions: This is the primary strategy. Instead of 20% TFA, try 1-5% TFA in DCM. Alternatively, switch to a milder acid system like 4M HCl in dioxane, which is often less aggressive towards other groups. [5]* Careful Temperature Control: Run the reaction at 0°C or even lower (-10°C) and monitor it closely. The goal is to find a window where the N-Boc group is cleaved while the more stable groups remain intact.

• Alternative Reagents: For extremely sensitive substrates, consider non-protic acid conditions. Reagents like zinc bromide (ZnBr₂) in DCM can effect deprotection under much milder conditions, though they often require longer reaction times. [4]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA/DCM

This protocol is suitable for robust substrates where selectivity is not a major concern.

• Preparation: Dissolve the Boc-protected substrate in anhydrous DCM (approx. 0.1-0.2 M concentration) in a round-bottom flask equipped with a stir bar.

• Cooling: Cool the solution to 0°C using an ice bath.

• Reagent Addition: Slowly add trifluoroacetic acid (TFA) to the stirred solution to a final concentration of 20% (v/v). If scavengers are needed (e.g., TIS), add them to the DCM solution before the TFA.

• Reaction: Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitoring: Monitor the reaction progress by TLC or LCMS until all starting material is consumed (typically 1-3 hours).

• Work-up:

  • Concentrate the reaction mixture under reduced pressure (rotary evaporation).

  • The crude product is the TFA salt. If the free amine is required, dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a mild base like saturated sodium bicarbonate (NaHCO₃) solution. [8] * Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the free amine.

Protocol 2: Selective Boc Deprotection with HCl/Dioxane

This protocol is recommended for substrates containing other acid-sensitive functional groups.

• Preparation: Dissolve the Boc-protected substrate in a minimal amount of anhydrous 1,4-dioxane.

• Reagent Addition: To the stirred solution at room temperature, add a solution of 4M HCl in 1,4-dioxane (typically 5-10 equivalents).

• Reaction: Stir the mixture at room temperature.

• Monitoring: This reaction is often slower than with TFA. Monitor hourly by TLC or LCMS. Gentle warming (40°C) can be applied if the reaction is sluggish. [5]5. Work-up:

  • Upon completion, concentrate the reaction mixture under reduced pressure. The resulting solid or oil is the hydrochloride salt of your amine.

  • For many subsequent reactions (e.g., amide couplings), this salt can be used directly by adding a non-nucleophilic base (like triethylamine or DIPEA) to the next reaction step.

  • Alternatively, triturate the crude salt with diethyl ether or pentane to precipitate the product and remove non-polar impurities.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Aboagye, E. O., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(42), 25036–25042. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• Reddit r/Chempros. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. reddit.com [reddit.com]
• 6. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization Methods for Piperazine Derivatives

Welcome to the Technical Support Center for the recrystallization of piperazine derivatives. This guide is designed for researchers, scientists, and drug development professionals, offering practical, in-depth solutions to common challenges encountered during the purification of this versatile class of compounds. The content is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your laboratory work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the recrystallization of piperazine derivatives, providing concise answers and foundational knowledge.

Q1: Why is recrystallization a preferred method for purifying piperazine derivatives?

Recrystallization is a powerful purification technique for solid organic compounds based on differences in solubility.[1] The core principle is that most compounds are more soluble in a hot solvent than in a cold one. For piperazine derivatives, which are often crystalline solids at room temperature, this method is highly effective for several reasons:

• High Purity: When a hot, saturated solution cools slowly, molecules of the desired compound selectively deposit onto the growing crystal lattice, excluding differently shaped impurity molecules. This process can yield very high purity, often exceeding what is achievable with chromatography, especially for removing trace impurities.

• Scalability: Recrystallization can be performed on milligram to multi-kilogram scales, making it a viable purification method from discovery research to process chemistry.

• Polymorph Control: The specific crystalline form (polymorph) of a pharmaceutical compound can significantly impact its physical properties, such as solubility and stability. Recrystallization is a key method for obtaining the desired polymorph of a piperazine-based active pharmaceutical ingredient (API).[2]

Q2: My piperazine derivative is an oil, not a solid. Can I still use recrystallization?

Direct recrystallization is not possible for a compound that is an oil at room temperature. However, a common and highly effective strategy for oily piperazine derivatives is to convert them into a salt.[3]

• The Principle of Salt Formation: Piperazine derivatives are basic due to their nitrogen atoms. Reacting the basic free form with an acid (e.g., hydrochloric acid, fumaric acid, acetic acid) forms a salt.[3][4] These salts are ionic and typically have much higher melting points, existing as crystalline solids.

• The Process: The oily piperazine derivative is dissolved in a suitable organic solvent (like isopropanol, ethanol, or acetone), and a solution of the acid is added to precipitate the crystalline salt.[3][4] This salt can then be purified by recrystallization. If the free base is required for the next step, the purified salt can be dissolved in water and neutralized with a base to regenerate the purified oily amine.[3]

Q3: How do I choose the right solvent for my piperazine derivative?

The "golden rule" of recrystallization is to choose a solvent in which your compound is highly soluble at high temperatures but poorly soluble at low temperatures.[1] For piperazine derivatives, the choice of solvent is influenced by the substituents on the piperazine ring.

• "Like Dissolves Like": The polarity of the solvent should be matched to the polarity of the piperazine derivative. Unsubstituted piperazine is quite polar and water-soluble.[5] However, adding large non-polar substituents (like benzyl or aryl groups) will decrease its polarity and water solubility.[6]

• Systematic Approach:

  • Start with common solvents: Test the solubility of a small amount of your compound in a range of solvents at room temperature and at their boiling points. Common choices include water, ethanol, isopropanol, acetone, ethyl acetate, and toluene.[7]

  • Consider Salt vs. Free Base: If you are recrystallizing a piperazine salt (e.g., a hydrochloride), more polar protic solvents like alcohols or even water are often good choices. For the free base, the polarity of the substituents will be the dominant factor.

  • Mixed Solvents: If no single solvent is ideal, a mixed-solvent system can be used. This typically involves a "good" solvent in which the compound is very soluble and a "poor" or "anti-solvent" in which it is sparingly soluble.[8]

Q4: What are "polymorphs" and why should I be concerned about them?

Polymorphism is the ability of a solid material to exist in more than one crystal structure.[2] These different forms, or polymorphs, can have distinct physical properties, including:

• Melting point

• Solubility and dissolution rate

• Stability (both chemical and physical)

• Bioavailability (for APIs)

For pharmaceutical development, controlling polymorphism is critical. An unexpected change to a less soluble or less stable polymorph can have significant consequences. The conditions of recrystallization—such as the choice of solvent, cooling rate, and stirring—can all influence which polymorph is formed.[2] It is crucial to characterize the resulting solid (e.g., by PXRD, DSC, or IR spectroscopy) to ensure you have the desired form.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the recrystallization of piperazine derivatives.

Problem 1: My compound "oils out" instead of crystallizing.

"Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This is often because the solution becomes supersaturated at a temperature above the melting point of the solute (or a melting point depression of the impure solid). The resulting oil often traps impurities and may solidify into an amorphous mass rather than pure crystals.

• Causality & Explanation: The piperazine derivative's melting point may be inherently low, or a high concentration of impurities is significantly depressing the melting point. The rate of cooling might also be too rapid, causing the compound to separate from solution before it has time to form an ordered crystal lattice.

• Solutions:

  • Reheat and Add More "Good" Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation point. This ensures that crystallization begins at a lower temperature.

  • Slow Down the Cooling: After redissolving, allow the flask to cool as slowly as possible. Insulate the flask with glass wool or a beaker to slow heat loss.

  • Lower the Crystallization Temperature: If possible, use a solvent with a lower boiling point.

  • Seed the Solution: Add a small, pure crystal of the desired compound to the cooled solution to encourage nucleation.

  • Purify by Salt Formation: If oiling out persists due to high impurity levels, converting the piperazine derivative to a crystalline salt for purification is an excellent strategy.[3]

Problem 2: No crystals form, even after the solution has cooled completely.

This is a common issue that typically indicates one of two things: either too much solvent was used, or the solution is reluctant to nucleate.

• Causality & Explanation: The solution is not supersaturated at the lower temperature, meaning the concentration of the piperazine derivative is below its solubility limit. Alternatively, the energy barrier for the initial formation of crystal nuclei has not been overcome.

• Solutions:

  • Induce Crystallization:

    • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections on the glass provide a surface for nucleation.

    • Add a Seed Crystal: This is the most effective method. A single pure crystal provides a template for further crystal growth.

  • Reduce the Solvent Volume: If induction methods fail, it is likely that too much solvent was used. Gently heat the solution and boil off a portion of the solvent to increase the concentration. Then, allow it to cool again.

  • Use an Anti-Solvent: If you are using a single-solvent system, you can try carefully adding a miscible "anti-solvent" (one in which your compound is insoluble) dropwise to the cooled solution until it becomes cloudy, then add a drop or two of the original solvent to redissolve the precipitate before allowing it to cool slowly.

Problem 3: The crystals form too quickly and appear as a fine powder.

Rapid crystallization often traps impurities and solvent within the crystal lattice, diminishing the effectiveness of the purification.

• Causality & Explanation: The solution is becoming supersaturated too quickly, leading to rapid, uncontrolled nucleation rather than slow, ordered crystal growth. This can happen if the compound is much less soluble at a slightly lower temperature or if the solution is cooled too fast.

• Solutions:

  • Reheat and Add More Solvent: Reheat the solution to redissolve the solid. Add a small excess of the hot solvent to ensure the solution is not overly saturated upon cooling.

  • Ensure Slow Cooling: Insulate the flask to prevent rapid temperature drops. Allow the solution to cool to room temperature undisturbed before moving it to an ice bath.

Problem 4: The final crystals are colored, but the pure compound should be white.

Colored impurities are a common issue, often arising from side reactions or residual starting materials.

• Causality & Explanation: The colored impurity has some affinity for the crystal lattice or is highly soluble in the solvent and becomes trapped in the crystals upon their formation.

• Solutions:

  • Use Activated Charcoal (Norit): Activated charcoal has a high surface area and can adsorb many colored, high-molecular-weight impurities.

    • Procedure: After dissolving your crude piperazine derivative in the hot solvent, cool the solution slightly to prevent bumping. Add a small amount of activated charcoal (a spatula tip is usually sufficient). Reheat the solution to boiling for a few minutes. Perform a hot gravity filtration to remove the charcoal before allowing the clear solution to cool and crystallize.

  • Perform a Second Recrystallization: If the crystals are still colored after one recrystallization, a second pass may be necessary to achieve the desired purity.

Section 3: Experimental Protocols & Data

This section provides detailed, step-by-step methodologies for common recrystallization techniques applied to piperazine derivatives, along with a table of suitable solvents.

Solvent Selection Guide for Piperazine Derivatives

The choice of solvent is paramount for successful recrystallization. The following table provides general guidance. The optimal solvent for a specific derivative must be determined experimentally.

Piperazine Derivative Type	Polarity	Recommended Solvents (Single or "Good" Solvent)	Comments
Piperazine Salts (e.g., HCl, Fumarate)	High (Ionic)	Water, Ethanol, Methanol, Isopropanol	Protic solvents are excellent for dissolving ionic salts. A mixed system, such as Ethanol/Water, can be very effective.
N-Alkyl/Benzyl Piperazines	Low to Medium	Isopropanol, Ethanol, Acetone, Hexane/Ethyl Acetate	As the alkyl/benzyl group size increases, polarity decreases. Isopropanol is a good starting point.[9] For less polar derivatives, a mixed system with a non-polar solvent like hexane may be needed.
N-Aryl Piperazines (e.g., mCPP)	Medium	Ethanol, Isopropanol, Toluene, Acetonitrile	The aromatic ring increases the potential for pi-stacking interactions. Solvents like ethanol or isopropanol are often effective.
N-Acyl/Benzoyl Piperazines	Medium to High	Ethyl Acetate, Acetone, Ethanol, Chloroform	The amide bond increases polarity. Ethyl acetate or ethanol are common choices.
Zwitterionic Piperazine Derivatives	High	Water, Methanol, DMSO, DMF	These compounds have both positive and negative charges and are often soluble only in very polar solvents. Recrystallization can be challenging.

Protocol 1: Single-Solvent Recrystallization

This is the most straightforward method, ideal when a single solvent provides a large solubility differential between hot and cold conditions.

Workflow Diagram: Single-Solvent Recrystallization

Caption: Workflow for a typical single-solvent recrystallization.

Step-by-Step Methodology:

• Dissolution: Place the crude piperazine derivative in an Erlenmeyer flask with a stir bar or boiling chips. In a separate flask, bring the chosen solvent to a boil. Add the hot solvent portion-wise to the flask containing the solid, with heating and stirring, until the solid just dissolves. Avoid adding a large excess of solvent.

• (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Bring the mixture back to a boil for 2-3 minutes.

• Hot Filtration: To remove insoluble impurities or charcoal, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, you can place the flask in an ice-water bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals, typically under vacuum, to remove all traces of solvent.

Protocol 2: Salt Formation and Recrystallization of an Oily Piperazine Derivative

This protocol is ideal for purifying piperazine derivatives that are oils or low-melting solids.

Workflow Diagram: Salt Formation & Recrystallization

Caption: Workflow for purification via salt formation.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude, oily piperazine derivative in a minimal amount of a suitable organic solvent such as isopropanol, ethanol, or ethyl acetate.[3]

• Acid Addition: While stirring, slowly add a solution of the chosen acid (e.g., a solution of HCl in isopropanol, or fumaric acid in ethanol).

• Precipitation/Crystallization: The piperazine salt may precipitate immediately. Stir the mixture, cooling in an ice bath if necessary, to ensure complete crystallization.

• Isolation and Recrystallization: Collect the crude salt by vacuum filtration.[3] This salt can then be recrystallized following Protocol 1, often using a more polar solvent like ethanol or an ethanol/water mixture.

• (Optional) Liberation of Free Base: To recover the purified oily amine, dissolve the recrystallized salt in water and add a base (e.g., aqueous NaOH or NaHCO₃) until the solution is basic. Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Dry the combined organic extracts and concentrate under reduced pressure to yield the purified oil.[3]

Protocol 3: Two-Solvent (Anti-Solvent) Recrystallization

This method is used when no single solvent is suitable. A "good" solvent is used to dissolve the compound, and a miscible "poor" (or anti-) solvent is added to induce crystallization.

Step-by-Step Methodology:

• Dissolution: Dissolve the impure piperazine derivative in the minimum amount of the hot "good" solvent in an Erlenmeyer flask.

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent (the anti-solvent) dropwise until you observe persistent cloudiness (turbidity).

• Re-dissolution: Add a few drops of the hot "good" solvent back into the mixture until the solution becomes clear again. This ensures the solution is saturated at that temperature.

• Crystallization and Isolation: Allow the solution to cool slowly, as described in Protocol 1, to form crystals. Isolate the crystals by vacuum filtration.

Section 4: Troubleshooting Decision Tree

This diagram provides a logical path to diagnose and solve common recrystallization problems.

Caption: A decision tree for troubleshooting common recrystallization issues.

References

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• Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. (n.d.). National Center for Biotechnology Information. Retrieved January 23, 2026, from [Link]

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• Organic Crystal Engineering with 1,4-Piperazine-2,5-diones. 7. Crystal Packing of Piperazinediones Derived from 2-Amino-7-nitro-4-methoxyindan-2-carboxylic Acid. (n.d.). ACS Publications. Retrieved January 23, 2026, from [Link]

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• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved January 23, 2026, from [Link]

• Precipitation of Piperazine in Aqueous Piperazine Solutions with and without CO2 Loadings. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Enantiomeric Excess Determination of (R)-1-Boc-3-isobutyl-piperazine

In the landscape of modern drug development, the stereochemical integrity of chiral building blocks is paramount. The specific three-dimensional arrangement of atoms in a molecule can dictate its pharmacological activity, with enantiomers often exhibiting vastly different efficacy, and in some cases, toxicity. (R)-1-Boc-3-isobutyl-piperazine is a key chiral intermediate, and ensuring its enantiomeric purity is a critical quality attribute. This guide provides an in-depth technical comparison of various analytical methodologies for the determination of its enantiomeric excess (ee), offering field-proven insights for researchers, scientists, and drug development professionals.

The Imperative of Chiral Purity in Piperazine Derivatives

Substituted piperazines are prevalent structural motifs in a wide array of active pharmaceutical ingredients (APIs).[1] The introduction of a chiral center, as in (R)-1-Boc-3-isobutyl-piperazine, necessitates robust analytical methods to resolve and quantify the enantiomers. Often, only one enantiomer possesses the desired therapeutic effect, while the other may be inactive or contribute to off-target effects.[2] Therefore, the accurate determination of enantiomeric excess is not merely an analytical exercise but a cornerstone of safe and effective drug design.

Methodologies for Enantiomeric Excess Determination

The primary analytical techniques for determining the enantiomeric excess of chiral compounds like (R)-1-Boc-3-isobutyl-piperazine include Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy. Each method offers a unique set of advantages and disadvantages, and the optimal choice often depends on the specific requirements of the analysis, such as sample throughput, sensitivity, and available instrumentation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely employed technique for the enantioselective analysis of pharmaceutical intermediates.[3] The separation is achieved through the use of a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

Causality Behind Experimental Choices

The selection of the CSP is the most critical factor in developing a successful chiral HPLC method.[4] Polysaccharide-based CSPs, such as those derived from cellulose and amylose, have demonstrated broad applicability for the separation of a wide range of chiral compounds, including piperidine and piperazine derivatives.[3][5] For N-Boc protected amines, normal phase chromatography often provides better selectivity and resolution compared to reversed-phase conditions. The choice of mobile phase, typically a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol or ethanol, is crucial for optimizing the separation.[2]

Experimental Protocol: Chiral HPLC

Objective: To develop a baseline separation method for the enantiomers of 1-Boc-3-isobutyl-piperazine.

Instrumentation:

• Standard HPLC system with a UV/Vis or photodiode array (PDA) detector.[2]

Materials:

• Chiral Column: A polysaccharide-based CSP is recommended as a starting point (e.g., Chiralpak® IC, ID, or IE).[3][5]

• Mobile Phase: A mixture of n-Hexane and a polar modifier (e.g., Isopropanol or Ethanol).[2]

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

Procedure:

• Column Equilibration: Equilibrate the chiral column with the initial mobile phase composition (e.g., 90:10 n-Hexane:Isopropanol) at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Racemic Standard Injection: Inject a solution of the racemic 1-Boc-3-isobutyl-piperazine to determine the retention times of both the (R) and (S) enantiomers.

• Sample Injection: Inject the sample of (R)-1-Boc-3-isobutyl-piperazine.

• Data Analysis: Integrate the peak areas of the two enantiomer peaks. The enantiomeric excess is calculated using the following formula: ee (%) = |([R] - [S]) / ([R] + [S])| * 100 where [R] and [S] are the peak areas of the (R) and (S) enantiomers, respectively.[2]

• Method Optimization: If separation is not optimal, adjust the mobile phase composition by varying the percentage of the polar modifier. The column temperature can also be adjusted to improve resolution.

Visualization of the Chiral HPLC Workflow

Caption: Workflow for enantiomeric excess determination by Chiral HPLC.

Chiral Gas Chromatography (GC)

Chiral GC is another powerful technique for the separation of enantiomers, particularly for volatile and thermally stable compounds.[6] The separation mechanism is similar to chiral HPLC, relying on a chiral stationary phase within the GC column.

Causality Behind Experimental Choices

For chiral GC analysis of piperazine derivatives, the choice of a suitable chiral stationary phase is critical. Cyclodextrin-based CSPs are commonly used for this purpose.[6] Due to the relatively low volatility of (R)-1-Boc-3-isobutyl-piperazine, a high-temperature program may be necessary. The selection of the carrier gas and its flow rate can also significantly impact the separation efficiency.

Experimental Protocol: Chiral GC

Objective: To establish a starting method for the chiral GC analysis of (R)-1-Boc-3-isobutyl-piperazine.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Autosampler for precise injections.

Materials:

• Chiral Column: A cyclodextrin-based chiral capillary column (e.g., Rt-βDEX).[6]

• Carrier Gas: Helium or Hydrogen.

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

Procedure:

• Instrument Setup: Set the injector and detector temperatures (e.g., 250 °C).

• Temperature Program: Program the oven temperature to ramp from a low initial temperature (e.g., 100 °C) to a final temperature (e.g., 220 °C) at a controlled rate (e.g., 5 °C/min).

• Racemic Standard Injection: Inject the racemic standard to identify the retention times of the enantiomers.

• Sample Injection: Inject the sample solution.

• Data Analysis: Integrate the peak areas of the enantiomers and calculate the enantiomeric excess as described for the HPLC method.

Visualization of the Chiral GC Workflow

Caption: Workflow for enantiomeric excess determination by Chiral GC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a distinct approach for determining enantiomeric excess that does not require chromatographic separation.[7] This is achieved by using a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA) to induce a chemical shift difference between the enantiomers.[2][8]

Causality Behind Experimental Choices

The principle behind using a CSA is the formation of transient diastereomeric complexes with the enantiomers of the analyte.[2] These complexes have different magnetic environments, leading to separate signals in the NMR spectrum for each enantiomer. The choice of an appropriate CSA is crucial and often requires screening. For amines, acidic CSAs are often effective. A high-field NMR spectrometer is generally required to achieve sufficient resolution of the diastereomeric signals.[2]

Experimental Protocol: NMR with a Chiral Solvating Agent

Objective: To determine the enantiomeric excess of (R)-1-Boc-3-isobutyl-piperazine using ¹H NMR with a CSA.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher).[2]

Materials:

• Deuterated Solvent: A suitable deuterated solvent (e.g., CDCl₃).

• Chiral Solvating Agent (CSA): An appropriate chiral solvating agent (e.g., (R)-(-)-Mandelic acid or a derivative).

• NMR Tubes.

Procedure:

• Sample Preparation: Accurately weigh the sample of (R)-1-Boc-3-isobutyl-piperazine and dissolve it in the deuterated solvent in an NMR tube.

• Initial Spectrum: Acquire a proton (¹H) NMR spectrum of the sample alone.

• Addition of CSA: Add a molar equivalent of the CSA to the NMR tube.

• Acquisition of Diastereomeric Spectrum: Acquire another ¹H NMR spectrum.

• Data Analysis: Identify a pair of well-resolved signals corresponding to the two diastereomeric complexes. Carefully integrate the areas of these two signals. The enantiomeric excess can be calculated from the ratio of the integrals.

Visualization of the NMR Workflow

Caption: Workflow for enantiomeric excess determination by NMR.

Comparative Analysis

Feature	Chiral HPLC	Chiral GC	NMR with CSA
Principle	Chromatographic separation on a chiral stationary phase	Chromatographic separation on a chiral stationary phase	Formation of diastereomeric complexes
Resolution	Generally high	High for volatile compounds	Dependent on CSA and field strength
Sensitivity	High (UV detector)	Very high (FID)	Lower
Analysis Time	Moderate (10-30 min)	Fast (5-20 min)	Fast acquisition, but sample prep can be iterative
Instrumentation	Standard HPLC system	Standard GC system	High-field NMR spectrometer
Method Development	Requires screening of columns and mobile phases	Requires screening of columns and temperature programs	Requires screening of CSAs and solvents
Sample Throughput	High with an autosampler	High with an autosampler	Lower
Sample Recovery	Non-destructive	Destructive	Non-destructive
Key Advantage	Broad applicability and robustness	High sensitivity and speed	No chromatographic separation needed
Key Disadvantage	Cost of chiral columns	Limited to volatile/thermally stable compounds	Lower sensitivity and potential for signal overlap[7]

Conclusion

For the routine, high-precision analysis of (R)-1-Boc-3-isobutyl-piperazine, a validated chiral HPLC method using a polysaccharide-based CSP offers a robust and reliable solution. Chiral GC presents a viable alternative, particularly if higher sensitivity is required and the compound demonstrates sufficient volatility and thermal stability. NMR spectroscopy with a chiral solvating agent is a valuable orthogonal technique, especially for rapid screening or when chromatographic methods are challenging to develop. The ultimate choice of the optimal analytical method will depend on the specific requirements of the laboratory, including sample throughput, available instrumentation, and the desired level of precision.

References

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. Retrieved from [Link]

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• PubMed Central. (n.d.). Chirality Sensing of N-Heterocycles via 19F NMR. PMC. Retrieved from [Link]

• Google Patents. (n.d.). CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine. Google Patents.

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. Retrieved from [Link]

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• Taylor & Francis Online. (2023). Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway. Taylor & Francis Online. Retrieved from [Link]

• PubMed Central. (n.d.). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PMC. Retrieved from [Link]

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A Senior Application Scientist's Guide to Analytical Methods for Chiral Piperazine Derivatives

For researchers, scientists, and drug development professionals, the precise analysis of chiral piperazine derivatives is a critical step in ensuring the safety, efficacy, and quality of pharmaceutical products. The piperazine ring is a common scaffold in many active pharmaceutical ingredients (APIs), and its substitution can often lead to the formation of stereoisomers.[1][2] As enantiomers can exhibit significantly different pharmacological and toxicological profiles, the development of robust and reliable analytical methods for their separation and quantification is paramount.

This guide provides an in-depth comparison of the primary analytical techniques used for the chiral analysis of piperazine derivatives. Moving beyond a simple listing of methods, we will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Landscape of Chiral Analysis: A Comparative Overview

The principal methods for the enantioselective analysis of chiral piperazine derivatives are chromatographic, including High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC). Spectroscopic methods, such as Nuclear Magnetic Resonance (NMR) with chiral solvating agents and Circular Dichroism (CD), also play a vital role, particularly in structural elucidation and the determination of absolute configuration.

The choice of method is often a trade-off between resolution, speed, sensitivity, and the specific physicochemical properties of the analyte. The following sections will provide a detailed comparison to guide your selection process.

Chromatographic Techniques: The Workhorses of Chiral Separation

Chromatographic methods form the backbone of chiral analysis in the pharmaceutical industry, offering high-resolution separation of enantiomers.[3]

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most established and widely used technique for the separation of enantiomers due to its versatility and robustness.[3][4] The separation is achieved through the differential interaction of the enantiomers with a chiral stationary phase (CSP).

Causality of Experimental Choices in Chiral HPLC:

• Chiral Stationary Phase (CSP) Selection: This is the most critical factor. Polysaccharide-based CSPs (e.g., cellulose and amylose derivatives) are often the first choice for their broad applicability in separating a wide range of chiral compounds, including piperazine derivatives.[5][6][7] The selection of a specific polysaccharide-based CSP, such as Chiralpak® AD-H or Chiralcel® OD-H, depends on the specific interactions (e.g., hydrogen bonding, dipole-dipole, and steric interactions) between the analyte and the CSP.[5][8]

• Mobile Phase Composition: The choice of mobile phase (normal-phase, reversed-phase, or polar organic mode) significantly impacts enantioselectivity. For many piperazine derivatives, normal-phase conditions (e.g., hexane/alcohol mixtures) or polar organic modes provide excellent separation.[8] The addition of a small amount of an amine modifier, such as diethylamine (DEA), is often crucial to improve peak shape and reduce tailing for basic compounds like piperazines.[9]

• Derivatization: For piperazine derivatives lacking a strong chromophore, pre-column derivatization can be employed to enhance UV detection and sensitivity.[9] Reagents like 4-chloro-7-nitrobenzofuran (NBD-Cl) or p-toluenesulfonyl chloride (PTSC) can be used to introduce a UV-active moiety.[8][9]

Performance Comparison of Chiral HPLC:

Parameter	Performance Characteristics	Supporting Evidence
Resolution (Rs)	Generally high (Rs > 2.0) can be achieved with appropriate CSP and mobile phase optimization.	A resolution of >4.0 was achieved for derivatized piperidin-3-amine enantiomers on a Chiralpak AD-H column.[8]
Analysis Time	Typically in the range of 10-30 minutes, but can be reduced with modern UHPLC systems and sub-2-µm particle columns.[10][11]
Sensitivity	Dependent on the detector and the chromophoric properties of the analyte. Derivatization can significantly improve sensitivity for UV detection.[9]	LOD and LOQ for a derivatized piperazine were in the low ppm range.[9]
Versatility	Highly versatile, applicable to a wide range of piperazine derivatives with varying polarities.

Experimental Protocol: Chiral HPLC-UV for a Piperazine Derivative

This protocol provides a general framework. Method development and validation are essential for each specific analyte.[12]

• Sample Preparation:

  • Accurately weigh and dissolve the piperazine derivative standard or sample in a suitable diluent (e.g., mobile phase).

  • If derivatization is required, react the sample with the derivatizing agent (e.g., NBD-Cl) following a validated procedure.[9]

• Chromatographic Conditions:

  • Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm) or similar polysaccharide-based CSP.

  • Mobile Phase: A mixture of n-hexane and ethanol (e.g., 80:20 v/v) with 0.1% diethylamine. The ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at a suitable wavelength (e.g., 254 nm, or the maximum absorbance of the derivatized analyte).

  • Injection Volume: 10 µL.

• System Suitability:

  • Inject a solution containing both enantiomers to verify the resolution (Rs > 2.0).

  • Perform replicate injections of a standard solution to check for reproducibility of peak area and retention time (%RSD < 2.0%).

• Analysis:

  • Inject the sample solutions and integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric purity or enantiomeric excess (ee).

Caption: Workflow for Chiral HPLC Analysis of Piperazine Derivatives.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering significant advantages in terms of speed and reduced solvent consumption.[13][14] It utilizes a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.[13]

Causality of Experimental Choices in Chiral SFC:

• Mobile Phase: The use of supercritical CO2, often modified with a small amount of an organic solvent (e.g., methanol, ethanol), leads to low viscosity and high diffusivity, allowing for faster separations at lower backpressures compared to HPLC.[13]

• Stationary Phase: Polysaccharide-based CSPs are also widely used in SFC and often exhibit different selectivity compared to HPLC, making SFC a complementary technique.[2][13]

• Method Development: SFC allows for rapid screening of different columns and mobile phase modifiers, significantly accelerating method development.[2][15] Parallel screening systems can evaluate numerous conditions in a short period.[15]

Performance Comparison of SFC vs. HPLC:

Parameter	SFC Performance	HPLC Performance	Supporting Evidence
Analysis Time	Significantly faster (3-5 times) than HPLC.	Longer analysis times.	SFC can resolve enantiomers 3 to 5 times faster than HPLC.[13] A case study showed a purification process that took 111 hours on HPLC was completed in 17 hours on SFC.[15]
Solvent Consumption	Drastically reduced, making it a "greener" technique.	Higher solvent consumption, especially with normal-phase chromatography.	SFC significantly reduces the consumption of toxic solvents.[13][14]
Resolution	Comparable to HPLC, with potentially different enantioselectivity.	High resolution achievable.	Both techniques provide comparable enantiomeric resolutions.[13]
Cost	Lower operational costs due to reduced solvent usage and faster throughput.	Higher operational costs.	SFC is a less expensive method than HPLC for chiral separations.[14]

Experimental Protocol: Chiral SFC for a Piperazine Derivative

• Sample Preparation:

  • Dissolve the sample in a suitable organic solvent (e.g., methanol, ethanol).

• Chromatographic Conditions:

  • Column: A polysaccharide-based CSP (e.g., CHIRAL ART Amylose-C).

  • Mobile Phase: Supercritical CO2 with a modifier (e.g., methanol) gradient. An amine additive (e.g., diethylamine) may be required.

  • Flow Rate: Typically 2-5 mL/min.

  • Back Pressure: 100-200 bar.

  • Column Temperature: 35-40 °C.

  • Detection: UV or Mass Spectrometry (MS).

• Method Development:

  • Screen a variety of polysaccharide-based CSPs and organic modifiers to find the optimal separation conditions.[2]

Caption: Key Performance Differences between Chiral SFC and HPLC.

Gas Chromatography (GC)

Chiral GC is suitable for the analysis of volatile and thermally stable piperazine derivatives. For non-volatile compounds, derivatization is necessary to increase their volatility.

Causality of Experimental Choices in Chiral GC:

• Column: Capillary columns coated with a chiral stationary phase, such as cyclodextrin derivatives, are commonly used.

• Derivatization: Piperazines often require derivatization (e.g., acylation) to improve their volatility and chromatographic behavior.[3]

• Detector: A Flame Ionization Detector (FID) is commonly used for quantitative analysis, while a Mass Spectrometer (MS) provides structural information and enhanced selectivity.[3][16]

Performance Comparison of Chiral GC:

Parameter	Performance Characteristics	Supporting Evidence
Resolution	High resolution can be achieved with capillary columns.
Analysis Time	Relatively fast analysis times.
Sensitivity	High sensitivity, especially with an MS detector.	A validated GC-MS method for two piperazine derivatives showed high sensitivity with LODs in the ng/mL range.[3]
Applicability	Limited to volatile or derivatizable compounds.

Experimental Protocol: Chiral GC-MS for a Piperazine Derivative

• Sample Preparation and Derivatization:

  • Dissolve the sample in a suitable solvent.

  • Add a derivatizing agent (e.g., trifluoroacetic anhydride) and heat to complete the reaction.

• GC-MS Conditions:

  • Column: A chiral capillary column (e.g., DB-17, 30 m x 0.53 mm, 1 µm film thickness).[16]

  • Carrier Gas: Helium at a constant flow rate.[16]

  • Oven Temperature Program: Start at a low temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C).[1]

  • Injector and Detector Temperature: Typically 250-280 °C.[16]

  • Ionization Mode (MS): Electron Ionization (EI).

  • Acquisition Mode (MS): Scan or Selected Ion Monitoring (SIM) for higher sensitivity.

Spectroscopic Techniques: Unveiling Stereochemical Information

While chromatography is primarily for separation, spectroscopic techniques provide crucial information about the stereochemistry of the molecules.

Nuclear Magnetic Resonance (NMR) with Chiral Solvating Agents

NMR spectroscopy, in the presence of a chiral solvating agent (CSA), can be used to differentiate between enantiomers.[17][18][19] The CSA forms diastereomeric complexes with the enantiomers of the analyte, leading to different chemical shifts in the NMR spectrum.[17]

Causality of Experimental Choices in Chiral NMR:

• Chiral Solvating Agent (CSA): The choice of CSA is critical. For piperazine derivatives, which are basic, acidic CSAs are often effective. The interaction between the CSA and the analyte is non-covalent, typically involving hydrogen bonding and ionic interactions.[17]

• Solvent: The choice of solvent can influence the strength of the interaction between the CSA and the analyte. Non-polar solvents often enhance these interactions.[17]

Application of Chiral NMR:

• Determination of Enantiomeric Excess (ee): By integrating the signals corresponding to the two diastereomeric complexes, the enantiomeric excess can be determined.

• Assignment of Absolute Configuration: In some cases, the direction of the chemical shift difference can be correlated with the absolute configuration of the enantiomers.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy measures the differential absorption of left and right circularly polarized light by chiral molecules.[20][21] It is a powerful technique for determining the absolute configuration and studying the conformation of chiral molecules in solution.[22][23]

Application of CD Spectroscopy:

• Determination of Absolute Configuration: By comparing the experimental CD spectrum with the theoretically calculated spectrum for a known configuration, the absolute stereochemistry can be determined.[24][25]

• Determination of Enantiomeric Excess (ee): The magnitude of the CD signal is proportional to the enantiomeric excess.[20] Calibration curves can be constructed using samples of known ee.[21] Derivatization with a CD-active reagent can be employed for analytes with weak CD signals.[20][26]

General Protocol for Determining Enantiomeric Excess by CD:

• Prepare a series of standards of the chiral piperazine derivative with known enantiomeric excesses (e.g., 100% R, 100% S, and several mixtures).

• Acquire the CD spectrum for each standard at a fixed concentration.

• Identify a wavelength with a strong CD signal (a Cotton effect).

• Create a calibration curve by plotting the CD signal intensity (mdeg) against the enantiomeric excess.

• Measure the CD spectrum of the unknown sample under the same conditions.

• Determine the enantiomeric excess of the unknown sample from the calibration curve.

Conclusion: An Integrated Approach to Chiral Analysis

The selection of an analytical method for chiral piperazine derivatives should be guided by the specific requirements of the analysis.

• For routine quality control and enantiomeric purity testing, chiral HPLC remains the gold standard due to its robustness and versatility.

• For high-throughput screening and rapid method development, SFC offers significant advantages in speed and reduced environmental impact.

• For volatile derivatives or when structural confirmation is needed, GC-MS is a powerful tool.

• For the determination of enantiomeric excess without chromatographic separation and for assigning absolute configuration, NMR with chiral solvating agents and Circular Dichroism are invaluable spectroscopic techniques.

Ultimately, a multi-faceted approach, leveraging the strengths of each technique, will provide the most comprehensive and reliable characterization of chiral piperazine derivatives, ensuring the development of safe and effective pharmaceuticals.

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The Strategic Advantage of (R)-1-Boc-3-isobutyl-piperazine in Modern Drug Discovery: A Comparative Guide

For Immediate Publication

Abstract

In the landscape of modern drug discovery, the selection of appropriate chiral building blocks is a critical determinant of the success of a medicinal chemistry campaign. These molecular scaffolds are not merely inert frameworks but active contributors to the potency, selectivity, and pharmacokinetic profile of a drug candidate. Among the plethora of available chiral synthons, (R)-1-Boc-3-isobutyl-piperazine has emerged as a particularly valuable tool for introducing a specific three-dimensional architecture into nascent drug molecules. This guide provides an in-depth, objective comparison of (R)-1-Boc-3-isobutyl-piperazine with other classes of chiral building blocks, supported by experimental data and field-proven insights. We will delve into the synthetic versatility, inherent physicochemical properties, and the profound impact of this building block on the biological activity of the final compounds, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Indispensable Role of Chiral Building Blocks in Drug Design

The vast majority of biological targets, such as enzymes and receptors, are inherently chiral. This stereochemical preference dictates that the interaction between a drug molecule and its target is highly dependent on the three-dimensional arrangement of atoms.[1] Consequently, the use of enantiomerically pure starting materials, or chiral building blocks, is no longer a niche consideration but a cornerstone of modern pharmaceutical development.[2] The strategic incorporation of a specific stereocenter can profoundly influence a drug's efficacy, safety, and pharmacokinetic properties.[1] The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry, frequently integrated into drug candidates to enhance properties like aqueous solubility and oral bioavailability.[3][4] The introduction of a chiral center onto this valuable scaffold, as seen in (R)-1-Boc-3-isobutyl-piperazine, offers a powerful strategy for fine-tuning molecular interactions and optimizing drug-like properties.

(R)-1-Boc-3-isobutyl-piperazine: A Profile of a Versatile Synthon

(R)-1-Boc-3-isobutyl-piperazine is a mono-protected chiral piperazine derivative that offers a unique combination of steric and electronic features. The tert-butyloxycarbonyl (Boc) protecting group on one nitrogen allows for selective functionalization of the second nitrogen atom, a common and crucial step in many synthetic routes.[5] The isobutyl group at the chiral center provides a non-polar, lipophilic substituent that can engage in van der Waals interactions within a binding pocket, potentially enhancing potency and selectivity. The "(R)" configuration at the C3 position dictates a specific spatial orientation of this isobutyl group, which can be critical for achieving the desired biological activity.

The versatility of this building block stems from its ability to participate in a wide range of chemical transformations, including N-alkylation, N-arylation, and amide bond formation, providing access to a diverse array of complex molecules.[6][7]

Comparative Analysis with Other Chiral Building Blocks

The decision to employ (R)-1-Boc-3-isobutyl-piperazine over other chiral building blocks is a strategic one, driven by the specific goals of the drug discovery program. Here, we compare its performance and impact with other commonly used chiral synthons.

Comparison with Other Substituted Chiral Piperazines

The nature of the substituent at the C3 position of the piperazine ring can have a dramatic impact on the pharmacological profile of the final compound. Structure-activity relationship (SAR) studies have repeatedly shown that altering the size and electronics of this substituent can modulate receptor affinity and selectivity.[8] For instance, while an isobutyl group might be optimal for one target, a benzyl or a smaller methyl group could be preferable for another.

The activity often decreases as the substituents on the piperazine ring become larger.[8] This highlights the importance of having a diverse library of chiral piperazine building blocks to explore the SAR of a new chemical series thoroughly.

Chiral Building Block	Key Feature	Potential Impact on Final Compound
(R)-1-Boc-3-isobutyl-piperazine	Non-polar, sterically defined isobutyl group	Enhanced lipophilicity, potential for specific hydrophobic interactions
(S)-1-Boc-3-benzyl-piperazine	Aromatic side chain	Potential for π-π stacking interactions with aromatic residues in the target
(R)-1-Boc-3-methyl-piperazine	Minimal steric hindrance at the chiral center	Can probe the effect of a small alkyl substituent on activity

Comparison with Chiral Acyclic Amines and Amino Alcohols

Chiral acyclic amines and amino alcohols represent another important class of building blocks. While they offer greater conformational flexibility compared to the constrained piperazine ring, this can sometimes be a disadvantage, leading to a loss of potency due to an entropic penalty upon binding to the target.

The rigid scaffold of (R)-1-Boc-3-isobutyl-piperazine pre-organizes the substituents in a defined spatial arrangement, which can lead to higher binding affinities. Furthermore, the piperazine ring itself can contribute to improved pharmacokinetic properties, such as increased water solubility, which may not be as readily achieved with simple acyclic amines.[3]

Chiral Building Block	Key Feature	Potential Impact on Final Compound
(R)-1-Boc-3-isobutyl-piperazine	Conformationally restricted scaffold	Reduced entropic penalty upon binding, potentially higher potency
(S)-Leucinol (chiral amino alcohol)	Flexible acyclic structure	Greater conformational freedom, may be beneficial for certain targets
(R)-1-Phenylethylamine (chiral amine)	Simple chiral amine	Can introduce a basic center and a chiral element with minimal complexity

Experimental Data and Protocols

The true value of a chiral building block is demonstrated through its successful application in synthesis. Below, we provide illustrative experimental protocols for common transformations involving (R)-1-Boc-3-isobutyl-piperazine and its alternatives, along with a discussion of the expected outcomes based on established chemical principles.

N-Alkylation: A Key Bond-Forming Reaction

N-alkylation is a fundamental transformation for elaborating the piperazine scaffold. The following protocol is a general procedure that can be adapted for various alkylating agents.

Experimental Protocol: N-Alkylation of (R)-1-Boc-3-isobutyl-piperazine

• To a solution of (R)-1-Boc-3-isobutyl-piperazine (1.0 eq.) in a suitable solvent such as acetonitrile or DMF, add a base such as potassium carbonate or diisopropylethylamine (2.0-3.0 eq.).

• Add the alkyl halide (e.g., benzyl bromide, 1.1 eq.) to the mixture.

• Heat the reaction mixture to 60-80 °C and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, filter off any solids, and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel chromatography to yield the desired N-alkylated product.

The choice of base and solvent can be critical for achieving high yields and minimizing side reactions. For less reactive alkylating agents, a stronger base and higher temperatures may be required.

Boc-Deprotection: Unveiling the Second Reactive Site

The removal of the Boc protecting group is essential for further functionalization of the piperazine ring. This is typically achieved under acidic conditions.

Experimental Protocol: Boc-Deprotection

• Dissolve the Boc-protected piperazine derivative in a suitable solvent such as dichloromethane or 1,4-dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

• Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

• The resulting salt can often be used directly in the next step or neutralized with a base to obtain the free amine.[9]

It is important to note that for sterically hindered piperazines, the deprotection step might require more forcing conditions.[10]

Visualizing the Synthetic Workflow

To better illustrate the strategic use of (R)-1-Boc-3-isobutyl-piperazine, the following diagrams outline a typical synthetic workflow and the decision-making process involved in selecting a chiral building block.

Caption: Decision tree for selecting a chiral building block.

Conclusion: A Strategic Choice for Optimized Drug Discovery

(R)-1-Boc-3-isobutyl-piperazine stands out as a highly valuable and versatile chiral building block in the medicinal chemist's toolbox. Its unique combination of a conformationally restricted, pharmaceutically privileged piperazine core with a stereochemically defined, lipophilic isobutyl group provides a powerful handle for modulating the biological activity and pharmacokinetic properties of drug candidates. While the ultimate choice of a chiral building block will always be target-dependent, a thorough understanding of the comparative advantages of synthons like (R)-1-Boc-3-isobutyl-piperazine allows for a more rational and efficient approach to drug design. By leveraging the specific structural and chemical attributes of this building block, researchers can accelerate the discovery of novel therapeutics with enhanced potency, selectivity, and overall drug-like properties.

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A Senior Application Scientist's Guide to Unambiguous Product Structure Confirmation: A Spectroscopic Comparison

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. An error in structural assignment can lead to the costly and time-consuming pursuit of a dead-end compound, invalidating biological data and potentially derailing entire projects. As a Senior Application Scientist, I've witnessed firsthand the critical importance of a robust, multi-faceted approach to structural elucidation. This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive framework for utilizing spectroscopic techniques not just as individual data points, but as a synergistic, self-validating system to confirm product structure with the highest degree of confidence.

The Strategic Workflow of Structural Elucidation

A logical and efficient workflow is paramount to successful structure determination. The process is not linear but rather an iterative cycle of hypothesis generation and validation, where data from one technique informs the next experiment.

Caption: Iterative workflow for spectroscopic structural elucidation.

Mass Spectrometry (MS): The First Gateway

Mass spectrometry is an indispensable tool in drug discovery, providing a precise measurement of the molecular weight of a compound.[3] It is often the first analytical technique employed to confirm that a synthesis has yielded a product of the expected mass.

Core Principle: MS measures the mass-to-charge ratio (m/z) of ionized molecules. By generating charged molecules or fragments and analyzing their masses, it provides information about the molecular weight and elemental composition.[4]

Why We Use It:

• Molecular Formula Determination: High-resolution mass spectrometry (HRMS) can provide a mass measurement with enough accuracy to determine the elemental formula of a molecule. This is a critical first step in confirming a new chemical entity.

• Confirmation of Expected Product: A low-resolution mass spectrum can quickly confirm the presence of the desired product in a reaction mixture.

• Structural Fragmentation: Tandem mass spectrometry (MS/MS) provides information about the connectivity of a molecule by breaking it apart and analyzing the fragments.[5]

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation:

  • Dissolve 1-2 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol, acetonitrile, or water). The choice of solvent is critical to ensure sample solubility and compatibility with the ESI source.[6]

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the instrument.

• Instrument Setup:

  • Set the ESI source to the appropriate polarity (positive or negative ion mode) based on the acidic or basic nature of the analyte. For many small molecules, positive ion mode is a good starting point.

  • Optimize the capillary voltage, cone voltage, and desolvation gas flow and temperature to achieve a stable and intense signal for the analyte.

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum over a mass range that includes the expected molecular weight of the product.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules in solution.[7][8] It provides detailed information about the carbon-hydrogen framework of a molecule, allowing for the determination of connectivity and stereochemistry.[9]

Core Principle: NMR is based on the absorption of radiofrequency radiation by atomic nuclei in a strong magnetic field.[7] The resonance frequency of a nucleus is dependent on its chemical environment, providing information about its neighboring atoms.[10]

Why We Use It:

• Connectivity: Through-bond and through-space correlations in 2D NMR experiments (e.g., COSY, HSQC, HMBC) allow for the unambiguous assignment of the proton and carbon signals and the determination of how atoms are connected.

• Stereochemistry: The coupling constants between protons can provide information about their dihedral angles, which helps to determine the relative stereochemistry of a molecule. NOESY or ROESY experiments can reveal through-space proximities between atoms, further aiding in stereochemical assignments.

• Purity Assessment: ¹H NMR can be used to assess the purity of a sample and to identify the presence of any impurities.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation:

  • For a typical small molecule (<1000 g/mol ), dissolve 5-25 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O).[11] The choice of solvent is crucial to avoid interfering signals from the solvent itself.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.[12]

  • Transfer the solution to a clean, dry NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using a standard pulse sequence. A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and non-destructive technique that is highly effective for identifying the presence or absence of specific functional groups within a molecule.[13]

Core Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds.[14] Different types of bonds vibrate at characteristic frequencies, allowing for the identification of functional groups.[15]

Why We Use It:

• Functional Group Identification: The presence of characteristic peaks in an IR spectrum can confirm the presence of functional groups such as hydroxyls (-OH), carbonyls (C=O), amines (-NH), and alkynes/alkenes (C≡C/C=C).[16]

• Confirmation of Reaction Conversion: IR can be used to monitor the progress of a reaction by observing the disappearance of a reactant's characteristic peak and the appearance of a product's peak.

• Quality Control: In a manufacturing setting, IR spectroscopy is a valuable tool for the rapid identification and quality control of raw materials and finished products.[17][18]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation:

  • Place a small amount of the solid or liquid sample directly onto the ATR crystal.[19] Ensure good contact between the sample and the crystal.[19] For solid samples, a fine powder provides the best results.[20]

• Instrument Setup:

  • Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum.

• Data Acquisition:

  • Collect the IR spectrum of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

UV-Visible (UV-Vis) Spectroscopy: Probing the Electronic System

UV-Vis spectroscopy provides information about the electronic structure of a molecule, particularly the presence of chromophores and conjugated systems.[21]

Core Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule, which causes electronic transitions from the ground state to an excited state.[22]

Why We Use It:

• Detection of Chromophores: The presence of absorption bands in the UV-Vis spectrum indicates the presence of chromophores, which are the parts of a molecule that absorb light.[21]

• Analysis of Conjugated Systems: The wavelength of maximum absorbance (λmax) increases with the extent of conjugation in a molecule. This can be used to confirm the presence and nature of conjugated systems.[21]

• Quantitative Analysis: According to the Beer-Lambert law, the absorbance of a solution is directly proportional to the concentration of the absorbing species. This allows for the quantitative determination of the concentration of a compound.[22]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation:

  • Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, hexane). The concentration should be adjusted so that the absorbance at λmax is between 0.2 and 0.8.

  • Use a matched pair of cuvettes, one for the sample solution and one for the solvent blank.

• Instrument Setup:

  • Record a baseline spectrum with the solvent blank in the beam path.

• Data Acquisition:

  • Record the UV-Vis spectrum of the sample solution over the desired wavelength range (typically 200-800 nm).

Comparative Analysis of Spectroscopic Techniques

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR)	Infrared (IR) Spectroscopy	UV-Visible (UV-Vis) Spectroscopy
Information Provided	Molecular weight, elemental formula, fragmentation pattern	Connectivity, stereochemistry, dynamic processes, purity	Presence/absence of functional groups	Presence of chromophores, extent of conjugation
Sample Amount	ng - µg	5-25 mg[11]	mg	µg - mg
Analysis Time	Minutes	Minutes to hours	Seconds to minutes	Minutes
Strengths	High sensitivity, precise mass measurement	Unparalleled detail for structure elucidation	Rapid, non-destructive, good for functional group ID	Good for quantitative analysis, sensitive to conjugated systems
Limitations	Isomers are often indistinguishable, limited stereochemical info	Lower sensitivity, requires relatively pure sample	Limited information on overall molecular structure	Only useful for compounds with a chromophore, limited structural detail

The Power of Synergy: A Self-Validating System

The true power of spectroscopic analysis lies not in the individual techniques, but in their synergistic application. Each method provides a piece of the puzzle, and together they create a comprehensive and self-validating picture of the molecule's structure.

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A Comparative Guide to Catalytic Systems for Piperazine Functionalization: Performance, Protocols, and Mechanistic Insights

The piperazine motif is a cornerstone in medicinal chemistry, gracing the structures of numerous blockbuster drugs.[1] Its prevalence stems from the advantageous physicochemical properties conferred by its unique diamine structure, which can enhance aqueous solubility, bioavailability, and receptor-binding interactions.[1] However, the therapeutic efficacy of piperazine-containing molecules is profoundly influenced by the nature and position of substituents on the piperazine ring. Consequently, the development of efficient and selective methods for piperazine functionalization is a critical endeavor in drug discovery and development.

This guide provides an in-depth, objective comparison of the leading catalytic systems for piperazine functionalization, with a focus on N-arylation, N-alkylation, and C-H functionalization. We will delve into the performance of palladium, copper, nickel, and photoredox catalytic systems, supported by experimental data, detailed protocols, and mechanistic discussions to empower researchers in selecting the optimal strategy for their synthetic challenges.

N-Arylation of Piperazines: A Tale of Two Metals (and a New Contender)

The introduction of an aryl group onto a piperazine nitrogen is a pivotal transformation in the synthesis of a vast number of pharmaceuticals. The two most established methods for this transformation are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. More recently, Nickel-based systems have emerged as a cost-effective and reactive alternative.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has become a go-to method for C-N bond formation due to its broad substrate scope and high functional group tolerance.[2] This reaction typically employs a palladium catalyst in conjunction with a sterically hindered phosphine ligand and a base.

Causality Behind Experimental Choices:

• Palladium Precatalyst: Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) is a common choice as it is a stable source of Pd(0), the active catalytic species.

• Ligand: Sterically bulky and electron-rich phosphine ligands, such as RuPhos, are crucial for promoting both the oxidative addition of the aryl halide to the palladium center and the subsequent reductive elimination to form the C-N bond. The bulky nature of the ligand facilitates the reductive elimination step and prevents catalyst deactivation.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is required to deprotonate the piperazine, making it a more potent nucleophile.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent catalyst deactivation and unwanted side reactions.

Performance and Comparison:

Palladium-catalyzed systems generally offer high yields (often exceeding 90%) and can be applied to a wide range of aryl and heteroaryl halides, including the less reactive chlorides.[3][4] Reaction times are typically in the range of hours, and temperatures can vary from room temperature to around 100 °C. A key advantage of the Buchwald-Hartwig reaction is its generally milder conditions compared to the classical Ullmann condensation.[5] However, the cost of palladium and specialized phosphine ligands can be a drawback for large-scale synthesis.

Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is the classical method for N-arylation, predating the Buchwald-Hartwig reaction. It traditionally involves the use of stoichiometric amounts of copper powder at high temperatures. Modern iterations, however, utilize catalytic amounts of a copper(I) salt with a ligand.

Causality Behind Experimental Choices:

• Copper Catalyst: Copper(I) iodide (CuI) is a frequently used catalyst. The Cu(I) species is believed to be the active catalyst in the cycle.

• Ligand: Chelating diamine ligands, such as 1,10-phenanthroline or N,N'-dimethylethylenediamine (DMEDA), are often employed to stabilize the copper catalyst and enhance its reactivity.

• Base: A strong base, such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄), is necessary to deprotonate the piperazine.

• Solvent: High-boiling polar aprotic solvents like dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) are typically required due to the higher reaction temperatures.

Performance and Comparison:

While modern Ullmann protocols have improved significantly, they often require higher reaction temperatures (typically >100 °C) and longer reaction times compared to palladium-catalyzed methods.[5] The substrate scope can be more limited, particularly with electron-rich aryl halides. A significant advantage of copper-based systems is the lower cost of the catalyst compared to palladium. Ligand-free protocols have also been developed, further enhancing the cost-effectiveness.[4]

Nickel-Catalyzed N-Arylation

Nickel catalysis has gained traction as a more economical and sustainable alternative to palladium for cross-coupling reactions. Nickel catalysts can often couple less reactive and more abundant aryl chlorides and can exhibit unique reactivity patterns.[6][7]

Causality Behind Experimental Choices:

• Nickel Catalyst: Air-stable Ni(II) precatalysts, such as NiCl₂(dme), are often used in combination with a ligand. These are reduced in situ to the active Ni(0) species.

• Ligand: N-heterocyclic carbene (NHC) ligands, like SIPr, have proven to be highly effective in promoting nickel-catalyzed amination by stabilizing the low-valent nickel species and facilitating the key catalytic steps.[8]

• Base: Similar to palladium systems, a strong base like sodium tert-butoxide is typically required.

• Solvent: Aprotic solvents such as 2-methyltetrahydrofuran (2-MeTHF), a greener alternative to traditional solvents, are often employed.[9]

Performance and Comparison:

Nickel-catalyzed systems can provide excellent yields for the N-arylation of piperazines with a broad range of aryl chlorides, including those that are challenging for palladium catalysts.[9] These reactions can often be performed under milder conditions than traditional Ullmann reactions. The low cost of nickel is a major advantage for large-scale applications. Some nickel-catalyzed systems also show excellent functional group tolerance.[10]

Table 1: Comparison of Catalytic Systems for N-Arylation of Piperazine

Feature	Palladium (Buchwald-Hartwig)	Copper (Ullmann)	Nickel
Catalyst Cost	High	Low	Low
Typical Ligands	Bulky phosphines (e.g., RuPhos)	Diamines (e.g., DMEDA)	NHCs (e.g., SIPr)
Reaction Temp.	Room temp. to ~100 °C	High (~100-200 °C)	Room temp. to ~100 °C
Reaction Time	Hours	Hours to days	Hours
Substrate Scope	Broad (Ar-Cl, Br, I, OTf)	More limited (Ar-I, Br)	Broad (Ar-Cl, Br, I)
Functional Group Tol.	High	Moderate	High
Key Advantage	Broad scope, mild conditions	Low catalyst cost	Low cost, good for Ar-Cl

C-H Functionalization of Piperazines: The Rise of Photoredox Catalysis

Direct functionalization of C-H bonds represents a highly atom-economical and efficient synthetic strategy. In recent years, visible-light photoredox catalysis has emerged as a powerful tool for the C-H functionalization of piperazines, enabling the introduction of aryl, alkyl, and vinyl groups under mild conditions.[3][11]

Causality Behind Experimental Choices:

• Photocatalyst: Iridium-based complexes, such as Ir(ppy)₃, are commonly used due to their favorable photophysical and electrochemical properties.[11] Organic dyes are also emerging as cheaper and more sustainable alternatives.

• Light Source: Blue LEDs are typically used to excite the photocatalyst.

• Mechanism: The reaction generally proceeds via a single-electron transfer (SET) mechanism. The excited photocatalyst oxidizes the piperazine to form a nitrogen-centered radical cation. Subsequent deprotonation at the α-carbon generates an α-amino radical, which can then be trapped by a suitable coupling partner.[11]

Performance and Comparison:

Photoredox catalysis offers a unique and powerful approach to piperazine functionalization that is often orthogonal to traditional transition-metal-catalyzed methods. It allows for the direct functionalization of C-H bonds without the need for pre-functionalized substrates. These reactions are typically performed at room temperature and exhibit excellent functional group tolerance.[12]

Table 2: Photoredox-Catalyzed C-H Functionalization of Piperazines

Functionalization	Coupling Partner	Typical Catalyst	Key Features
Arylation	Electron-deficient arenes	Ir(ppy)₃	Direct C-H arylation
Alkylation	Michael acceptors	Organic dyes	Site-selective alkylation
Vinylation	Vinyl sulfones	Ir(ppy)₃	Stereoselective vinylation

Experimental Protocols

Protocol 1: Palladium-Catalyzed N-Arylation of Piperazine (Buchwald-Hartwig Amination)

This protocol is a general procedure for the mono-arylation of piperazine with an aryl chloride.

Materials:

• Aryl chloride (1.0 mmol)

• Piperazine (2.0 mmol)

• Pd₂(dba)₃ (0.01 mmol, 1 mol%)

• RuPhos (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (2.2 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl chloride, piperazine, Pd₂(dba)₃, RuPhos, and sodium tert-butoxide.

• Add anhydrous toluene via syringe.

• Seal the Schlenk tube and heat the reaction mixture at 100 °C with vigorous stirring for 12-24 hours (monitor by TLC or LC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Photoredox-Catalyzed α-C-H Arylation of N-Arylpiperazine

This protocol describes a general procedure for the direct arylation of an N-arylpiperazine.[11]

Materials:

• N-Arylpiperazine (0.5 mmol)

• 1,4-Dicyanobenzene (1.0 mmol)

• Ir(ppy)₃ (0.005 mmol, 1 mol%)

• Sodium acetate (NaOAc) (0.75 mmol)

• Anhydrous dimethylformamide (DMF) (5 mL)

Procedure:

• To a vial, add the N-arylpiperazine, 1,4-dicyanobenzene, Ir(ppy)₃, and sodium acetate.

• Add anhydrous DMF and seal the vial with a septum.

• Degas the reaction mixture by bubbling with argon for 15 minutes.

• Place the vial approximately 5 cm from a blue LED lamp and irradiate with stirring at room temperature for 24 hours.

• Upon completion, dilute the reaction with water and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mechanistic Diagrams

Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle for the Palladium-catalyzed N-arylation of piperazine.

Photoredox-Catalyzed C-H Functionalization Pathway

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (R)-1-Boc-3-isobutyl-piperazine

As researchers and drug development professionals, our work with novel chemical entities demands not only precision in our experiments but also an unwavering commitment to safety and environmental stewardship. The proper disposal of chemical reagents like (R)-1-Boc-3-isobutyl-piperazine (CAS No. 78551-93-6) is a critical component of the laboratory workflow, ensuring regulatory compliance and the safety of our colleagues and community. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of this compound, grounded in established safety principles and regulatory standards.

Foundational Step: Hazard Identification and Risk Assessment

Before any handling or disposal procedure, a thorough understanding of the compound's potential hazards is essential. (R)-1-Boc-3-isobutyl-piperazine, like many Boc-protected piperazine derivatives, is classified as a hazardous substance. The primary hazards, identified from supplier Safety Data Sheets (SDS), dictate the necessary precautions.

The causality behind this classification lies in its chemical structure. The piperazine ring can cause skin and eye irritation, while the Boc protecting group and isobutyl substituent influence its physical properties and reactivity. The compound is identified with the GHS07 pictogram, indicating it is a health hazard.[1]

Table 1: Hazard Profile for (R)-1-Boc-3-isobutyl-piperazine and Related Compounds

Hazard Category	(R)-1-Boc-3-isobutyl-piperazine[1]	1-Boc-piperazine (Analogue)[2][3]	Piperazine (Parent Compound)[4][5]
GHS Pictogram	GHS07 (Exclamation Mark)	GHS07 (Exclamation Mark)	GHS05 (Corrosion), GHS07
Signal Word	Warning	Warning	Danger
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	Causes severe skin burns and eye damage. May cause an allergic skin reaction.
Key Precautionary Statement (Disposal)	P501: Dispose of contents/container to an approved waste disposal plant.	P501: Dispose of contents/container to an approved waste disposal plant.	Dispose of contents/container as a hazardous waste.[4]

Prerequisite: Personal Protective Equipment (PPE) and Safe Handling

Based on the hazard assessment, adherence to proper PPE protocols is non-negotiable. The goal is to create a barrier between the researcher and the chemical, mitigating risks of exposure through contact, inhalation, or ingestion.

• Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or, for greater protection against splashes, chemical safety goggles.[5]

• Skin Protection: A standard laboratory coat must be worn and fully buttoned. Use chemically resistant gloves (e.g., nitrile) and ensure they are inspected for integrity before each use. Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[4]

• Respiratory Protection: All handling of the solid compound or its solutions should be performed in a well-ventilated laboratory or, preferably, inside a certified chemical fume hood to prevent inhalation of dust or vapors.[2][3]

Core Protocol: On-Site Waste Management and Segregation

Proper disposal begins the moment the chemical is deemed waste. The primary objective is to safely contain the waste in the laboratory until it can be collected by trained personnel. Haphazard collection can lead to dangerous chemical reactions or improper disposal classification.

Step-by-Step Waste Collection Procedure:

• Designate a Waste Container: Use a dedicated, chemically compatible container for solid or liquid waste containing (R)-1-Boc-3-isobutyl-piperazine. The container must be in good condition, leak-proof, and have a secure screw-top cap.[6]

  • Causality Note: Using incompatible containers, such as metal for corrosive wastes, can lead to container degradation and leaks.[6]

• Labeling: Immediately label the container with a "Hazardous Waste" tag. The label must clearly state the full chemical name, "(R)-1-Boc-3-isobutyl-piperazine," and list all other components of the waste stream with their approximate concentrations.[7]

• Segregation: Store the waste container in a designated satellite accumulation area within the laboratory.[7] This area should be under the control of laboratory personnel and away from general traffic. Crucially, ensure the container is segregated from incompatible materials, such as strong oxidizing agents and strong acids, to prevent accidental reactions.[5]

• Container Management: Keep the waste container closed at all times, except when adding waste. Do not fill the container beyond 90% of its capacity to allow for expansion and prevent spills.[6]

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and a well-defined emergency plan is a hallmark of a trustworthy and safe laboratory environment.

Minor Spill (Contained within a fume hood):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with a chemical absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels for large spills.[8]

• Once absorbed, carefully sweep or scoop the material into a designated hazardous waste container.[5]

• Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

Major Spill (Outside of a fume hood):

• Evacuate all personnel from the immediate area.[4]

• Alert your institution's Environmental Health & Safety (EHS) department or emergency response team immediately.

• Do not attempt to clean up a large spill without specialized training and equipment.

Personnel Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[2][3]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2][3]

Final Disposition: Formal Disposal Protocol

(R)-1-Boc-3-isobutyl-piperazine and its containers must be disposed of as hazardous chemical waste. It is illegal and unsafe to dispose of this chemical down the drain or in the regular trash.[7] The final disposal must be handled by professionals in accordance with all federal, state, and local regulations.

The disposal process is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6] For academic institutions, the "Academic Labs Rule" (40 CFR Part 262, Subpart K) may provide specific guidance on waste management.[9]

Workflow for Final Disposal:

• Accumulation: Safely store the properly labeled hazardous waste container in your lab's satellite accumulation area.

• Request Pickup: Once the container is full or waste has been accumulated for the maximum allowable time (e.g., 12 months under the Academic Labs Rule), contact your institution's EHS office to request a waste pickup.[9]

• Professional Handling: EHS personnel or a licensed hazardous waste contractor will collect the waste.[10][11] They are trained to transport, manifest, and ensure the waste is sent to a permitted Treatment, Storage, and Disposal Facility (TSDF).

Disposal Decision Workflow

Caption: Disposal workflow for (R)-1-Boc-3-isobutyl-piperazine.

By adhering to this structured and well-documented disposal protocol, you demonstrate a commitment to the highest standards of laboratory safety, ensuring that your innovative research does not come at the cost of personal or environmental health.

References

• New Jersey Department of Health. (Date not available). Hazard Summary: Piperazine. Retrieved from [Link]

• Carl ROTH. (Date not available). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2021, January 8). OSHA Occupational Chemical Database: PIPERAZINE DIHYDROCHLORIDE. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (Date not available). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2023, April 3). Safety Data Sheet: Piperazine. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (Date not available). Guidance For Hazard Determination. Retrieved from [Link]

• American Chemical Society. (Date not available). Regulation of Laboratory Waste. Retrieved from [Link]

• University of Pennsylvania EHRS. (Date not available). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Capot Chemical Co., Ltd. (2012, December 10). MSDS of 1-Boc-piperazine. Retrieved from [Link]

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• 8. datasheets.scbt.com [datasheets.scbt.com]
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